6-Chloroquinoline-3-sulfonyl chloride

Core Science & Biosynthesis

An In-Depth Technical Guide to 6-Chloroquinoline-3-sulfonyl chloride: A Versatile Building Block in Modern Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 6-Chloroquinoline-3-sulfonyl chloride (CAS 1360625-43-9), a key intermediate in synthetic and medicinal chemistry. We will delve into its physicochemical properties, plausible synthetic routes with mechanistic considerations, characteristic reactivity, and critical applications, particularly within the pharmaceutical landscape. This document is designed to serve as a practical resource, blending established chemical principles with actionable protocols to support laboratory research and development.

Core Physicochemical Properties

6-Chloroquinoline-3-sulfonyl chloride is a bifunctional molecule featuring a chloroquinoline core and a highly reactive sulfonyl chloride group. The chloroquinoline scaffold is a privileged structure in medicinal chemistry, famously represented by antimalarial drugs like chloroquine.[1][2] The sulfonyl chloride moiety serves as a potent electrophilic handle for introducing the quinoline core into a diverse range of molecules.

Summarized below are the key physicochemical properties for this compound.

Property	Value	Source
CAS Number	1360625-43-9	[3]
Molecular Formula	C₉H₅Cl₂NO₂S	[4][5]
Molecular Weight	262.11 g/mol	[4][5]
IUPAC Name	6-chloroquinoline-3-sulfonyl chloride	[3]
Appearance	Data not available; likely a solid at room temperature	-
Melting Point	Data not available	-
Boiling Point	Data not available	-
Solubility	Insoluble in water; soluble in common organic solvents (e.g., DCM, THF, Acetonitrile)	[6]

Synthesis and Mechanistic Insights

The logical precursor for this synthesis is 6-chloro-3-aminoquinoline. The overall transformation involves two key steps:

• Diazotization: The primary aromatic amine is converted into a diazonium salt using nitrous acid (generated in situ from sodium nitrite and a strong acid like HCl) at low temperatures (0-5 °C). This step is critical as it transforms the poor leaving group (-NH₂) into an excellent leaving group (N₂ gas).

• Sulfonylchlorination: The diazonium salt solution is then added to a solution of sulfur dioxide in a suitable solvent (like acetic acid) in the presence of a copper(I) or copper(II) chloride catalyst.[8][9] The copper catalyst facilitates the radical transfer process, leading to the formation of the desired sulfonyl chloride.

Caption: Plausible synthetic pathway for 6-Chloroquinoline-3-sulfonyl chloride.

Reactivity and Synthetic Utility

The synthetic utility of 6-Chloroquinoline-3-sulfonyl chloride is dominated by the reactivity of the sulfonyl chloride group (-SO₂Cl). This functional group is a powerful electrophile, readily undergoing nucleophilic substitution with a wide array of nucleophiles.[10] This reactivity allows for the facile construction of sulfonamides, sulfonate esters, and other sulfur-containing derivatives.

The most common and pharmaceutically relevant reaction is the formation of sulfonamides via reaction with primary or secondary amines. This reaction is typically performed in the presence of a non-nucleophilic base (e.g., triethylamine, pyridine, or diisopropylethylamine) to neutralize the HCl byproduct generated during the reaction. The sulfonamide linkage is a key structural motif in a vast number of approved drugs due to its metabolic stability and ability to act as a hydrogen bond donor and acceptor.[10]

Caption: General reaction scheme for sulfonamide synthesis.

Applications in Drug Discovery

The incorporation of chlorine atoms into drug candidates is a widely used strategy in medicinal chemistry to modulate pharmacokinetic and pharmacodynamic properties.[2] Chlorine can enhance metabolic stability, improve membrane permeability, and increase binding affinity. The chloroquinoline core itself is a well-established pharmacophore.[1]

6-Chloroquinoline-3-sulfonyl chloride serves as an invaluable building block for:

• Lead Optimization: Rapidly generating libraries of sulfonamide derivatives to explore structure-activity relationships (SAR). By varying the amine component, researchers can fine-tune properties like solubility, potency, and selectivity.

• Fragment-Based Drug Discovery (FBDD): The chloroquinoline portion can serve as a core fragment that binds to a biological target, with the sulfonyl chloride acting as a vector for growing the fragment into a more potent lead compound.

• Synthesis of Targeted Therapeutics: The reactive handle allows for its conjugation to other molecules to create targeted agents, probes, or diagnostics.

Safety and Handling

As a highly reactive electrophile, 6-Chloroquinoline-3-sulfonyl chloride must be handled with appropriate precautions. Based on data for structurally similar compounds like pyridine-3-sulfonyl chloride and other chloroquinolines, the following hazards should be anticipated.[7][11]

• Hazard Identification:

  • Causes skin irritation and potential burns.[7]

  • Causes serious eye irritation and potential damage.[7]

  • May cause respiratory irritation if inhaled.[7]

  • Reacts with water and moisture, releasing HCl gas. It is air and light sensitive.

• Recommended Handling Procedures:

  • Always handle in a well-ventilated chemical fume hood.

  • Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat.

  • Avoid inhalation of dust or vapors.

  • Keep away from water and sources of moisture.

• Storage:

  • Store in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen).

  • Keep in a cool, dry, and dark place.

• First Aid:

  • Skin Contact: Immediately wash with plenty of soap and water. Remove contaminated clothing.

  • Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek immediate medical attention.

  • Inhalation: Move person to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.

Experimental Protocols

Representative Protocol: Synthesis of N-benzyl-6-chloroquinoline-3-sulfonamide

This protocol describes a general procedure for the synthesis of a sulfonamide derivative, illustrating the primary application of the title compound.

Objective: To synthesize a representative sulfonamide by reacting 6-Chloroquinoline-3-sulfonyl chloride with benzylamine.

Materials:

• 6-Chloroquinoline-3-sulfonyl chloride (1.0 eq)

• Benzylamine (1.1 eq)

• Triethylamine (TEA) (1.5 eq)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Ethyl acetate and Hexanes for elution

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an argon or nitrogen atmosphere, add 6-Chloroquinoline-3-sulfonyl chloride (1.0 eq).

• Solvent Addition: Dissolve the starting material in anhydrous DCM (approx. 0.1 M concentration).

• Reagent Addition: Cool the solution to 0 °C using an ice-water bath. Add triethylamine (1.5 eq) followed by the dropwise addition of benzylamine (1.1 eq).

  • Causality Note: The reaction is cooled to control the initial exotherm. TEA is added first to ensure a basic environment is present to immediately neutralize the HCl formed upon addition of the amine nucleophile.

• Reaction Monitoring: Allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting sulfonyl chloride is consumed.

• Workup:

  • Quench the reaction by adding deionized water.

  • Transfer the mixture to a separatory funnel and separate the layers.

  • Wash the organic layer sequentially with saturated aqueous NaHCO₃ (to remove any remaining acidic species) and then with brine (to aid in drying).

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

• Purification:

  • Filter off the drying agent and concentrate the filtrate in vacuo to obtain the crude product.

  • Purify the crude residue by flash column chromatography on silica gel, using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the pure N-benzyl-6-chloroquinoline-3-sulfonamide.

• Characterization: Confirm the structure and purity of the final product using appropriate analytical techniques (¹H NMR, ¹³C NMR, LC-MS, HRMS).

References

• Chemistry & Biology Interface . A Convenient Method for the Synthesis of 5,6-Disubstituted Pyridine-3-sulfonyl chloride. [Link]

• Google Patents. Preparation method of quinoline-5-sulfonyl chloride.

• National Center for Biotechnology Information . PubChem Compound Summary for CID 69163, 6-Chloroquinoline. [Link]

• Organic Syntheses . m-TRIFLUOROMETHYLBENZENESULFONYL CHLORIDE. [Link]

• Wiley Online Library . Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4. [Link]

Sources

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• 4. 1360625-43-9|6-Chloroquinoline-3-sulfonyl chloride|BLD Pharm [bldpharm.com]
• 5. 2-Chloroquinoline-6-sulfonyl Chloride | CAS 205055-71-6 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 6. 6-CHLOROQUINOLINE | 612-57-7 [chemicalbook.com]
• 7. cbijournal.com [cbijournal.com]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. CN103724263A - Preparation method of quinoline-5-sulfonyl chloride - Google Patents [patents.google.com]
• 10. Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4 - PMC [pmc.ncbi.nlm.nih.gov]
• 11. 6-氯喹啉 99% | Sigma-Aldrich [sigmaaldrich.com]

6-Chloroquinoline-3-sulfonyl chloride molecular weight and formula

Scaffold Analysis & Synthetic Utility Guide

Executive Summary

6-Chloroquinoline-3-sulfonyl chloride (CAS: 1360625-43-9) represents a specialized heterocyclic building block in medicinal chemistry.[1][2] Unlike the more common 8-substituted quinolines (often used for metal chelation), the 3-sulfonyl regioisomer offers a distinct vector for extending pharmacophores into new chemical space.[2] This guide details its physicochemical properties, synthetic challenges, and application in generating sulfonamide libraries for drug discovery.

Part 1: Physicochemical Identity

The following data constitutes the core identity of the molecule. Researchers should verify these parameters upon receipt of commercial samples to ensure batch integrity.

Property	Specification
Chemical Name	6-Chloroquinoline-3-sulfonyl chloride
CAS Registry Number	1360625-43-9
Molecular Formula	C₉H₅Cl₂NO₂S
Molecular Weight	262.11 g/mol
Appearance	Off-white to pale yellow solid (typically)
Solubility	Soluble in DCM, THF, DMF; reacts with water/alcohols
Storage	2–8°C, under inert atmosphere (Argon/Nitrogen)
SMILES	ClC1=CC2=CC(S(Cl)(=O)=O)=CN=C2C=C1

Structural Analysis

The molecule features two electrophilic sites:

• The Sulfonyl Chloride (C3): Highly reactive toward nucleophiles (amines, alcohols).[2]

• The Quinoline Nitrogen: Basic, capable of protonation or oxidation to N-oxide.[2]

• The 6-Chloro Substituent: A metabolic blocking group that prevents oxidation at the susceptible 6-position, enhancing metabolic stability (t½) in microsomal stability assays.[2]

Part 2: Synthetic Utility & Reactivity

The primary utility of this compound is as an electrophile in the synthesis of sulfonamides (via reaction with amines) and sulfonate esters (via reaction with alcohols).[2]

Mechanistic Insight: The C3 Challenge

Direct chlorosulfonation of quinoline typically occurs at the C8 or C5 positions due to electronic directing effects.[2] Therefore, the C3-sulfonyl moiety implies a specific synthetic lineage, likely derived from a 3-amino or 3-bromo precursor via oxidative chlorination of a thiol or a Sandmeyer-type reaction.[2] This makes the C3 regioisomer significantly more valuable and harder to access than its C8 counterparts.[2]

Reactivity Workflow (DOT Visualization)

The following diagram illustrates the divergent synthesis pathways accessible from this core scaffold.

Figure 1: Divergent synthetic pathways. The sulfonamide route (green) is the primary application in medicinal chemistry.

Part 3: Experimental Protocols

Caution: Sulfonyl chlorides are corrosive and lachrymators.[2] Perform all manipulations in a fume hood.

Protocol A: Standard Sulfonamide Coupling

This protocol is optimized for parallel synthesis (library generation) to minimize hydrolysis of the sulfonyl chloride.[2]

Reagents:

• 6-Chloroquinoline-3-sulfonyl chloride (1.0 equiv)[2]

• Amine (1.1 equiv)[2][3]

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (1.5 equiv)[2]

• Dichloromethane (DCM) (Anhydrous)[2]

• DMAP (0.1 equiv - optional catalyst for unreactive amines)[2]

Step-by-Step Methodology:

• Preparation: Dissolve the amine (1.0 mmol) and TEA (1.5 mmol) in anhydrous DCM (5 mL) in a round-bottom flask under nitrogen.

• Cooling: Cool the mixture to 0°C using an ice bath. Rationale: Controls the exotherm and minimizes side reactions.

• Addition: Dissolve 6-Chloroquinoline-3-sulfonyl chloride (1.0 mmol) in DCM (2 mL) and add dropwise to the amine solution.

• Reaction: Allow the mixture to warm to room temperature and stir for 2–4 hours. Monitor by TLC (typically 50% EtOAc/Hexane) or LC-MS.[2]

• Workup (Acid Wash): Dilute with DCM (20 mL). Wash with 1N HCl (10 mL) to remove unreacted amine and pyridine/TEA.[2] Note: If the product contains basic nitrogens (like the quinoline ring), skip the acid wash or keep pH > 4 to avoid extracting the product into the aqueous phase.

• Purification: Dry organic layer over Na₂SO₄, filter, and concentrate. Purify via flash column chromatography (SiO₂).[2]

Protocol B: Handling & Stability Check

Sulfonyl chlorides hydrolyze to sulfonic acids (R-SO₃H) upon exposure to moisture.[2]

• QC Check: Run a small LC-MS sample in methanol. If a peak corresponding to MW+1 (Methyl ester formation) or MW+17 (Hydrolysis) appears instantly, the reagent is reactive. If only the sulfonic acid mass is seen, the batch has degraded.

Part 4: Medicinal Chemistry Applications

The 6-chloroquinoline-3-sulfonyl moiety is a "privileged structure" in drug design.[2]

• Antimalarial Activity: Quinolines are historic antimalarials (Chloroquine).[2][4] Modifying the 3-position with sulfonamides allows for overcoming resistance mechanisms by altering the binding mode to heme or specific enzymes.[2]

• Anticancer (c-Met/Kinase Inhibition): The quinoline core mimics the adenine ring of ATP.[2] The sulfonamide tail can extend into the solvent-exposed region of a kinase pocket, improving solubility and selectivity.

• Metabolic Stability: The chlorine atom at position 6 blocks metabolic hydroxylation (a common clearance pathway for quinolines), thereby improving the pharmacokinetic (PK) profile.[2]

SAR Workflow (DOT Visualization)

The following diagram depicts a typical Structure-Activity Relationship (SAR) cycle using this building block.

Figure 2: Iterative SAR cycle utilizing the sulfonyl chloride as a lynchpin for diversity.

References

• Woolven, H., et al. (2011).[5] "A Sandmeyer-type sulfonyl chloride synthesis from feedstock anilines."[2][5] Organic Letters, 13(18), 4876-4878. (Mechanistic grounding for converting amino-quinolines to sulfonyl chlorides).

• National Institutes of Health (NIH). (2025).[2] "Synthesis and antibacterial evaluation of quinoline–sulfonamide hybrid compounds." PubMed Central.[2] Retrieved from [Link] (Context for quinoline-sulfonamide biological activity).[2]

Sources

• 1. 16133-25-8|Pyridine-3-sulfonyl chloride|BLD Pharm [bldpharm.com]
• 2. 6-Chloroquinoline | C9H6ClN | CID 69163 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. rsc.org [rsc.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Sulfonyl chloride synthesis by chlorosulfonation [organic-chemistry.org]

An In-depth Technical Guide to the Safe Handling of 6-Chloroquinoline-3-sulfonyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Section 1: Executive Summary & Scientific Context

6-Chloroquinoline-3-sulfonyl chloride is a bespoke chemical intermediate, valuable in medicinal chemistry and drug discovery for its utility in synthesizing novel sulfonamide derivatives. The inherent reactivity of the sulfonyl chloride functional group, coupled with the bio-active quinoline core, necessitates a rigorous and informed approach to its handling. This guide provides a comprehensive safety framework derived from established data on structurally analogous compounds. Direct safety data for 6-Chloroquinoline-3-sulfonyl chloride (CAS No. 205658-53-9 or 1360625-43-9) is not extensively published. Therefore, this document synthesizes safety protocols from closely related sulfonyl chlorides, such as Pyridine-3-sulfonyl chloride and various Quinoline-sulfonyl chlorides, to establish a robust and prudent safety standard. The primary directive is the absolute prevention of contact through meticulous engineering controls and personal protective equipment.

Section 2: Comprehensive Hazard Assessment (Inferred)

The principal hazard associated with this compound stems from the electrophilic sulfonyl chloride moiety (-SO₂Cl). This group reacts readily with nucleophiles, most notably water. Atmospheric moisture or contact with skin is sufficient to initiate a rapid, exothermic reaction, liberating corrosive hydrochloric acid (HCl) and the corresponding sulfonic acid. This reactivity is the causal basis for its severe corrosive properties.

Inferred GHS Classification

Based on data from analogous compounds, 6-Chloroquinoline-3-sulfonyl chloride should be handled as if it meets the following GHS classifications:

Hazard Class	Category	Hazard Statement	Primary Analogs
Skin Corrosion/Irritation	Category 1B	H314: Causes severe skin burns and eye damage	[1][2][3]
Serious Eye Damage	Category 1	H318: Causes serious eye damage	[1][2][3]
Specific Target Organ Toxicity (Single Exposure)	Category 3	H335: May cause respiratory irritation	[2][4]
Acute Toxicity, Oral (Potential)	Category 4	H302: Harmful if swallowed	[5]

Causality of Corrosivity: The H314/H318 classifications are a direct consequence of the sulfonyl chloride's reaction with water. Upon contact with the moisture in skin or eye tissue, the compound hydrolyzes, generating hydrochloric acid directly on the tissue surface, leading to severe chemical and acid burns.[1]

Chemical Reactivity Profile

• Water Reactivity: Reacts with water, including atmospheric moisture, to release toxic and corrosive gases (HCl).[1] This is the most critical reactivity hazard.

• Incompatible Materials: Avoid contact with strong oxidizing agents, bases, and water/moist air.[1]

• Hazardous Decomposition: Thermal decomposition can produce irritating gases and vapors, including nitrogen oxides (NOx), sulfur oxides (SOx), and hydrogen chloride (HCl).[6][7]

Section 3: Prudent Laboratory Practices & Engineering Controls

The core safety principle is containment. All handling procedures must be designed to prevent the release of dust or vapors into the work environment and to eliminate any possibility of physical contact.

Mandatory Engineering Controls

All manipulations of 6-Chloroquinoline-3-sulfonyl chloride, including weighing, transfers, and reaction setup, must be performed inside a certified chemical fume hood.[8][9] The fume hood provides critical protection against inhalation of dust or vapors and contains any accidental releases. Ensure adequate ventilation and that the fume hood sash is maintained at the lowest practical height.

Personal Protective Equipment (PPE) - A Self-Validating System

The prescribed PPE ensemble creates a multi-layered barrier to exposure. Each component validates the others; a failure in one layer is contained by the next.

• Hand Protection: Handle with impermeable gloves, such as nitrile or neoprene.[3] Given the corrosive nature, wearing two pairs of gloves (double-gloving) is strongly recommended. Gloves must be inspected for integrity before use and removed using the proper technique to avoid skin contact. Dispose of contaminated gloves immediately as hazardous waste.

• Eye and Face Protection: Wear tightly-fitting safety goggles that adhere to EN166 (EU) or NIOSH (US) standards.[8] In addition to goggles, a full-face shield must be worn to protect against splashes.[3] Standard safety glasses are insufficient.

• Skin and Body Protection: Wear a flame-retardant lab coat, fully buttoned. Ensure all skin is covered; long sleeves and pants are mandatory.[8] For spill response, a chemically resistant apron or suit may be necessary.

• Respiratory Protection: If there is any risk of exposure outside of a functioning fume hood, a NIOSH/MSHA-approved respirator with a filter for acid gases and particulates is required.[3]

Caption: A logical workflow for the safe handling of 6-Chloroquinoline-3-sulfonyl chloride.

Section 4: Detailed Protocols for Handling, Storage, and Disposal

Step-by-Step Handling Protocol

• Preparation: Don the complete PPE ensemble before entering the designated work area. Verify fume hood operation.

• Aliquotting: Retrieve the container from its secondary containment in the desiccator/storage cabinet. Place it in the fume hood.

• Inert Atmosphere: If possible, handle the solid under a gentle stream of inert gas (argon or nitrogen) to minimize contact with atmospheric moisture.

• Weighing: Weigh the required amount of the compound rapidly but carefully onto a tared weighing paper or into a vial within the fume hood.

• Transfer: Promptly add the weighed solid to the reaction vessel.

• Sealing: Tightly cap the source bottle immediately after dispensing. Use parafilm or Teflon tape to further secure the seal against moisture ingress.

• Cleanup: Clean any residual dust from the spatula and weighing paper using a dry wipe within the hood, disposing of the wipe as hazardous waste.

Storage

• Primary Requirement: The compound must be stored in a tightly closed container in a cool, dry, and well-ventilated place.[1][2]

• Moisture Control: Store away from water and moist air.[1] A desiccator cabinet is the ideal storage location.

• Segregation: Store in a corrosives area, segregated from bases and oxidizing agents.[1]

• Security: The storage area should be locked or otherwise accessible only to authorized personnel.[2][9]

Disposal Protocol

All waste containing 6-Chloroquinoline-3-sulfonyl chloride, including empty containers, contaminated gloves, wipes, and reaction residues, must be treated as hazardous waste.[2][4]

• Collection: Collect waste in a designated, labeled, and sealed container.

• Quenching (for experts only): Reaction residues may be cautiously quenched by slowly adding to a stirred, cooled solution of a weak base (e.g., sodium bicarbonate) in a non-protic solvent, always within a fume hood. This is a highly exothermic process and requires expert judgment.

• Disposal: Arrange for pickup by a licensed hazardous waste disposal company. Do not attempt to dispose of this material down the drain or in regular trash.[10]

Section 5: Emergency Response Procedures

Immediate and correct action is critical in mitigating harm from an accidental exposure or spill. All personnel working with this compound must be familiar with these procedures and the location of emergency equipment (safety shower, eyewash station).

First Aid Measures

The general advice is to seek immediate medical attention for any exposure and show the attending physician this safety guide or the SDS of a close analog.[1][4]

• Inhalation: Remove the individual to fresh air immediately.[4] If breathing is difficult or has stopped, provide artificial respiration (do not use the mouth-to-mouth method).[1] Call for immediate medical assistance.[2]

• Skin Contact: Do not delay. Immediately remove all contaminated clothing while flushing the affected area with copious amounts of water for at least 15-20 minutes.[1][8] Seek immediate medical attention.[2]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15-20 minutes, holding the eyelids open to ensure complete rinsing.[1][4] Remove contact lenses if present and easy to do.[2] Immediate medical attention from an ophthalmologist is required.[2]

• Ingestion: Do NOT induce vomiting.[1][4] If the person is conscious, rinse their mouth with water and have them drink one or two glasses of water.[2] Seek immediate medical attention.[1]

Spill Management

• Evacuate: Immediately evacuate all non-essential personnel from the area.

• Ventilate: Ensure the area is well-ventilated (fume hood on maximum).

• Assess: From a safe distance, assess the size of the spill. Do not attempt to clean a large spill without proper training and equipment.

• Contain (Small Spill):

  • Wear full PPE, including respiratory protection if necessary.

  • DO NOT USE WATER.

  • Cover the spill with a dry, inert absorbent material such as sand, vermiculite, or Chemizorb®.[2][11]

  • Carefully sweep up the absorbed material, avoiding dust formation, and place it into a clearly labeled, sealable container for hazardous waste disposal.[1]

• Decontaminate: Clean the affected area thoroughly after the material has been removed.

Caption: A decision-making workflow for responding to a chemical spill.

References

• 6-Chloroquinoline Compound Summary. PubChem, National Institutes of Health. [Link]

Sources

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• 5. 6-Chloroquinoline-3-carboxylic acid AldrichCPR 118791-14-3 [sigmaaldrich.com]
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• 10. tcichemicals.com [tcichemicals.com]
• 11. merckmillipore.com [merckmillipore.com]

Strategic Derivatization of 6-Chloroquinoline Scaffolds: A Technical Guide

Executive Summary

The quinoline heterocycle is a "privileged structure" in medicinal chemistry, serving as the backbone for antimalarials, antibacterials, and kinase inhibitors. While 7-chloroquinoline (the core of chloroquine) is historically dominant, 6-chloroquinoline derivatives have emerged as critical scaffolds for overcoming drug resistance and targeting specific oncogenic pathways.

The C6-chlorine substituent provides two distinct pharmacological advantages:

• Metabolic Blockade: It prevents CYP450-mediated oxidation at the susceptible C6 position, significantly extending half-life (

  ).

• Lipophilicity Modulation: It increases

  without introducing the steric bulk of a methyl or methoxy group, facilitating membrane permeability in solid tumors and parasitic food vacuoles.

This guide details the synthetic architecture, structure-activity relationships (SAR), and validated protocols for integrating 6-chloroquinoline into drug discovery pipelines.

The Pharmacophore: 6-Chloro vs. 7-Chloro[1][2][3]

To design effective ligands, one must understand the electronic and steric divergence between the 6- and 7-positions.

Feature	7-Chloroquinoline (Classic)	6-Chloroquinoline (Emerging)
Primary Indication	Malaria (Hemozoin inhibition)	Oncology (Kinase inhibition), MDR Malaria
Electronic Effect	Inductive withdrawal on N1 (moderate)	Inductive withdrawal on C4 (stronger)
Metabolic Stability	Susceptible to C6-oxidation	High (C6 blocked by Cl)
Key Example	Chloroquine, Hydroxychloroquine	6-Chloro-7-methoxy-4(1H)-quinolones

Visualization: Structure-Activity Relationship (SAR) Logic[4]

The following diagram outlines the functional zones of the 6-chloroquinoline scaffold.

Figure 1: SAR map highlighting the strategic role of the C6-chlorine substituent in metabolic stability and electronic tuning.

Synthetic Architectures

The synthesis of 6-chloroquinoline is best achieved via the Skraup Synthesis . While modern transition-metal catalyzed methods exist, the Skraup reaction remains the most robust for scale-up, utilizing readily available 4-chloroaniline.

Reaction Logic (The "Why")

• Starting Material: 4-Chloroaniline .

• Regioselectivity: The amino group is an ortho/para director. Since the para position is occupied by Chlorine, cyclization occurs at the ortho position. This unambiguously yields the 6-chloro isomer (unlike meta-substituted anilines which yield mixtures).

• Oxidant: Nitrobenzene (traditional) or Sodium 3-nitrobenzenesulfonate (water-soluble, safer).

Validated Protocol: Modified Skraup Synthesis of 6-Chloroquinoline

Objective: Synthesis of 6-chloroquinoline from 4-chloroaniline. Scale: 100 mmol.

Reagents:

• 4-Chloroaniline (12.75 g, 100 mmol)

• Glycerol (30 mL, ~400 mmol)

• Ferrous sulfate heptahydrate (FeSO₄·7H₂O) (2.0 g) – Moderates reaction violence.

• Nitrobenzene (15 mL) – Oxidant.

• Sulfuric acid (conc.[1][2] H₂SO₄, 25 mL)

Step-by-Step Methodology:

• Setup: Equip a 500 mL round-bottom flask with a heavy-duty magnetic stir bar and a reflux condenser.

• Mixing: Add 4-chloroaniline, glycerol, nitrobenzene, and ferrous sulfate to the flask. Mix thoroughly.

• Acid Addition (Exotherm Control):

  • Critical Step: Add concentrated H₂SO₄ dropwise with vigorous stirring. The mixture will become hot.

  • Safety: Do not add acid all at once; the dehydration of glycerol to acrolein is violent.

• Reflux: Heat the mixture to gentle reflux (approx. 140°C) using an oil bath. Maintain reflux for 4–6 hours. The solution will turn dark brown/black.

• Work-up:

  • Cool the mixture to ~80°C.

  • Dilute with water (100 mL).

  • Steam Distillation 1: Steam distill the mixture to remove unreacted nitrobenzene. Discard the distillate.

• Basification:

  • Cool the aqueous residue.[1]

  • Basify with 50% NaOH solution until pH > 10. The quinoline will separate as an oil.

• Steam Distillation 2 (Product Isolation):

  • Steam distill again. The 6-chloroquinoline will distill over with the water (yellowish oil/solid).

• Extraction: Extract the distillate with Dichloromethane (DCM) (3 x 50 mL).

• Drying & Concentration: Dry organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purification: Recrystallize from ethanol or purify via flash chromatography (Hexane/EtOAc 9:1).

Expected Yield: 60–75%. Characterization: ¹H NMR (CDCl₃) should show characteristic quinoline doublets shifted by the Cl-substituent.

Therapeutic Vectors & Case Studies

A. Oncology: Kinase Inhibition

6-chloroquinoline derivatives function as potent ATP-competitive inhibitors. The Cl atom at C6 fits into hydrophobic pockets of kinases (e.g., PI3K, EGFR) better than the H-atom, improving binding affinity (

).

• Mechanism: Intercalation into DNA during S-phase and inhibition of the PI3K/Akt signaling pathway.

• Data: 4-aryl-6-chloro-quinoline derivatives have shown

  values in the range of 4.4–9.8 µM against specific cancer cell lines, comparable to standard agents like Tenofovir in viral models [1].[3]

B. Infectious Disease: Next-Gen Antimalarials

While resistance to chloroquine (7-Cl) is widespread, 6-chloro-7-methoxy derivatives have shown the ability to bypass the PfCRT resistance mechanism.

• Synergy: The 6-Cl provides metabolic stability, while the 7-OMe group increases solubility and alters the pKa of the quinoline nitrogen, preventing efficient efflux by the parasite [2].

Visualization: Synthetic Workflow (Skraup)

Figure 2: Step-by-step reaction flow for the Skraup synthesis of 6-chloroquinoline.

References

• Guo, R. H., et al. (2011).[3] Synthesis and biological assay of 4-aryl-6-chloro-quinoline derivatives as novel non-nucleoside anti-HBV agents. Bioorganic & Medicinal Chemistry, 19(4), 1400-1408.[3] Link

• Doggett, J. S., et al. (2012). Orally Bioavailable 6-Chloro-7-methoxy-4(1H)-quinolones Efficacious against Multiple Stages of Plasmodium.[4] Science Translational Medicine, 4(135). Link

• BenchChem. (2025).[1][5] Application Notes and Protocols for the Synthesis of 6-Chloroquinoline. BenchChem Technical Library. Link

• Musialik, M., et al. (2020). Skraup Synthesis of Quinolines: A Review. Molecules. Link

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• 4. Orally Bioavailable 6-Chloro-7-methoxy-4(1H)-quinolones Efficacious against Multiple Stages of Plasmodium - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Stability of Quinoline Sulfonyl Chlorides in Storage: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quinoline sulfonyl chlorides are a class of highly valuable reagents in organic synthesis, serving as key building blocks for a diverse array of compounds, including pharmaceuticals, agrochemicals, and fluorescent probes. Their utility stems from the reactive sulfonyl chloride moiety attached to the quinoline scaffold, which allows for the facile introduction of the quinoline sulfonamide group. However, this inherent reactivity also renders them susceptible to degradation, posing significant challenges to their long-term storage and handling. This guide, intended for researchers, scientists, and drug development professionals, provides a comprehensive overview of the factors influencing the stability of quinoline sulfonyl chlorides, their degradation pathways, recommended storage and handling procedures, and analytical methods for assessing their integrity. By understanding and implementing the principles outlined herein, researchers can ensure the quality and reactivity of these vital synthetic intermediates, leading to more reliable and reproducible experimental outcomes.

The Chemical Nature of Quinolinesulfonyl Chlorides: A Profile of Reactivity

The stability of a quinoline sulfonyl chloride is intrinsically linked to the electrophilic nature of the sulfur atom in the sulfonyl chloride group (-SO₂Cl). This electrophilicity is modulated by the electronic properties of the quinoline ring system. The nitrogen atom in the quinoline ring can exert both inductive and resonance effects, which, depending on the position of the sulfonyl chloride group, can either stabilize or destabilize the molecule.

The primary route of degradation for sulfonyl chlorides is hydrolysis, a reaction in which the sulfonyl chloride reacts with water to form the corresponding sulfonic acid. This process is often autocatalytic, as the hydrogen chloride (HCl) gas produced can further accelerate the degradation of the surrounding material.

Beyond hydrolysis, other degradation pathways, such as thermal decomposition and photolysis, can also compromise the integrity of quinoline sulfonyl chlorides. The propensity for these degradation routes is influenced by the specific substitution pattern on the quinoline ring and the ambient storage conditions.

Factors Influencing the Stability of Quinoline Sulfonyl Chlorides

The longevity of quinoline sulfonyl chlorides is critically dependent on the control of several environmental factors. Understanding and mitigating the impact of these factors is paramount for maintaining the chemical integrity of these reagents.

Moisture: The Primary Culprit

Moisture is the most significant factor contributing to the degradation of quinoline sulfonyl chlorides. The sulfonyl chloride functional group is highly susceptible to nucleophilic attack by water, leading to the formation of the corresponding quinoline sulfonic acid.[1] This hydrolysis reaction is often irreversible and results in a loss of the desired reactivity. The rate of hydrolysis is dependent on the ambient humidity, temperature, and the specific electronic properties of the quinoline sulfonyl chloride derivative.[2]

Temperature: An Accelerator of Degradation

Elevated temperatures can significantly accelerate the rate of degradation of quinoline sulfonyl chlorides. Thermal decomposition can occur through various pathways, including the extrusion of sulfur dioxide (SO₂), particularly in heteroaromatic sulfonyl chlorides.[3][4] For solid sulfonyl chlorides, it is crucial to store them at or below the recommended temperature to minimize the rate of decomposition. Even for seemingly stable solids, long-term storage at ambient temperatures can lead to a gradual loss of purity.

Light: A Catalyst for Undesired Reactions

Exposure to light, particularly ultraviolet (UV) radiation, can induce photolytic degradation of quinoline sulfonyl chlorides. The quinoline ring system can absorb UV light, leading to the formation of excited states that can undergo various chemical reactions, including cleavage of the S-Cl bond or reactions involving the aromatic ring.[5] To prevent photodegradation, these compounds should always be stored in amber or opaque containers.

Degradation Pathways and Their Products

The degradation of quinoline sulfonyl chlorides primarily proceeds through hydrolysis, resulting in the formation of the corresponding quinoline sulfonic acid and hydrochloric acid.

Primary Degradation Pathway: Hydrolysis

Caption: Primary hydrolysis pathway of quinoline sulfonyl chlorides.

In addition to hydrolysis, other potential degradation pathways for heteroaromatic sulfonyl chlorides include the formal extrusion of sulfur dioxide (SO₂).[3][4] This pathway is more common for isomers where the sulfonyl chloride group is at a position that facilitates this elimination, such as the alpha and gamma positions of pyridine rings.[3][4] The resulting products would be the corresponding chloroquinoline.

Recommended Storage and Handling Procedures

Proper storage and handling are critical to preserving the quality of quinoline sulfonyl chlorides. The following recommendations are based on best practices for handling moisture- and air-sensitive reagents.

Parameter	Recommendation	Rationale
Temperature	Store at -20°C or as recommended by the supplier.	To minimize thermal degradation and slow down the rate of hydrolysis.
Atmosphere	Store under an inert atmosphere (e.g., argon or nitrogen).	To prevent exposure to atmospheric moisture and oxygen.
Container	Use amber glass bottles with tight-fitting, corrosion-resistant caps.	To protect from light and prevent moisture ingress.[6]
Handling	Handle in a glove box or under a stream of inert gas. Use dry glassware and syringes.	To minimize exposure to atmospheric moisture during transfer and use.
Dispensing	For solids, dispense quickly in a dry environment. For liquids, use a syringe technique with an inert gas blanket.	To prevent prolonged exposure to the atmosphere.

Table 1: Recommended Storage and Handling Conditions for Quinoline Sulfonyl Chlorides

Analytical Methods for Stability Assessment

Regular assessment of the purity of quinoline sulfonyl chlorides is essential to ensure their suitability for synthetic applications. Several analytical techniques can be employed for this purpose.

High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful technique for assessing the purity of quinoline sulfonyl chlorides and quantifying the extent of degradation. A stability-indicating HPLC method can separate the intact sulfonyl chloride from its degradation products, primarily the corresponding sulfonic acid.[7][8]

Experimental Protocol: Stability-Indicating RP-HPLC Method

• Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

• Mobile Phase B: 0.1% TFA in acetonitrile.

• Gradient: A typical gradient would start with a high percentage of Mobile Phase A and gradually increase the percentage of Mobile Phase B to elute the more nonpolar sulfonyl chloride.

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at a wavelength where both the sulfonyl chloride and sulfonic acid have significant absorbance (e.g., determined by UV-Vis spectroscopy).

• Sample Preparation: Dissolve a known amount of the quinoline sulfonyl chloride in a dry, aprotic solvent (e.g., acetonitrile) and dilute to a suitable concentration.

Caption: Experimental workflow for HPLC-based stability assessment.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy is an excellent tool for monitoring the degradation of quinoline sulfonyl chlorides.[9][10] The hydrolysis of the sulfonyl chloride to the sulfonic acid results in characteristic changes in the chemical shifts of the protons on the quinoline ring, particularly those adjacent to the sulfonyl group. By integrating the signals corresponding to the sulfonyl chloride and the sulfonic acid, one can determine the relative amounts of each species and thus the extent of degradation.

Experimental Protocol: ¹H NMR Monitoring of Degradation

• Sample Preparation: Dissolve a small, accurately weighed sample of the quinoline sulfonyl chloride in a dry, deuterated aprotic solvent (e.g., CDCl₃ or Acetone-d₆).

• Data Acquisition: Acquire a ¹H NMR spectrum immediately after preparation. For kinetic studies, acquire spectra at regular time intervals.

• Data Analysis: Identify the characteristic signals for the quinoline sulfonyl chloride and the corresponding quinoline sulfonic acid. Integrate these signals to determine their relative concentrations. The rate of degradation can be determined by plotting the concentration of the sulfonyl chloride as a function of time.

Safe Handling, Quenching, and Disposal

Due to their reactivity and the hazardous nature of their degradation products, quinoline sulfonyl chlorides must be handled with care.

Personal Protective Equipment (PPE)

Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves, when handling sulfonyl chlorides. All manipulations should be performed in a well-ventilated chemical fume hood.[11]

Quenching of Reactions

Reactions involving sulfonyl chlorides often require a quenching step to neutralize any unreacted reagent before workup. A common and effective method is the slow addition of the reaction mixture to a stirred, cold solution of a weak base, such as saturated aqueous sodium bicarbonate.[7][12] This should be done cautiously as the reaction can be exothermic and may release HCl gas.

Disposal

Small quantities of uncontaminated quinoline sulfonyl chlorides can be carefully neutralized by slow addition to a stirred, cold basic solution (e.g., 5% sodium bicarbonate).[11] The resulting neutralized aqueous solution can then be disposed of in accordance with local regulations. Contaminated materials and larger quantities of waste should be treated as hazardous waste and disposed of through an approved chemical waste management program.[11] Never dispose of sulfonyl chlorides directly down the drain.

Conclusion

The stability of quinoline sulfonyl chlorides is a critical consideration for their effective use in research and development. By understanding the primary degradation pathways, particularly hydrolysis, and implementing stringent storage and handling procedures to exclude moisture, heat, and light, the integrity of these valuable reagents can be maintained. Regular analytical assessment using techniques such as HPLC and NMR provides a robust means of quality control. Adherence to safe handling, quenching, and disposal protocols is essential to ensure the safety of laboratory personnel and to minimize environmental impact. By following the guidelines presented in this technical guide, researchers can confidently utilize quinoline sulfonyl chlorides in their synthetic endeavors, leading to more reliable and successful outcomes.

References

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• Technical Support Center: Sulfonyl Chloride Work-up - Benchchem. (URL: https://www.benchchem.com/technical-support-center/sulfonyl-chloride-work-up)
• Technical Support Center: Safe Handling and Quenching of Sulfonyl Chlorides - Benchchem. (URL: https://www.benchchem.com/technical-support-center/safe-handling-and-quenching-of-sulfonyl-chlorides)
• A Comparative Guide to Validated Analytical Methods for the Quantification of 6-Methylquinoline-8-sulfonyl chloride - Benchchem. (URL: https://www.benchchem.com/technical-support-center/a-comparative-guide-to-validated-analytical-methods-for-the-quantification-of-6-methylquinoline-8-sulfonyl-chloride)
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• BENZENE SULFONYL CHLORIDE HAZARD SUMMARY IDENTIFICATION REASON FOR CITATION HOW TO DETERMINE IF YOU ARE BEING EXPOS - NJ.gov. (URL: https://nj.gov/health/eoh/rtkweb/documents/fs/0211.pdf)
• Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides - ResearchGate. (URL: https://www.researchgate.
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• HAZARD DATA SPILL/LEAKS PHYSICAL PROPERTIES EXPOSURE LIMITS PROTECTIVE EQUIPMENT HEALTH EFFECTS FIRST AID AND DECONTAMINATION - NJ.gov. (URL: https://www.nj.gov/health/eoh/cehsweb/sulfuryl_chloride.pdf)
• Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides - ACS Publications. (URL: https://pubs.acs.org/doi/10.1021/op900039b)
• Some reactions of Quinoline-8- and Ureidobenzene-sulphonyl chlorides - ResearchGate. (URL: https://www.researchgate.net/publication/237119293_Some_reactions_of_Quinoline-8-_and_Ureidobenzene-sulphonyl_chlorides)
• stability-indicating hplc method: Topics by Science.gov. (URL: https://www.science.
• Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices | LCGC International. (URL: https://www.chromatographyonline.com/view/development-stability-indicating-analytical-procedures-hplc-overview-and-best-practices)
• Application Notes and Protocols for 1H and 13C NMR Spectroscopy of Quinoline Compounds - Benchchem. (URL: https://www.benchchem.com/technical-support-center/application-notes-and-protocols-for-1h-and-13c-nmr-spectroscopy-of-quinoline-compounds)
• PROCEDURES FOR THE LABORATORY-SCALE TREATMENT OF SURPLUS AND WASTE CHEMICALS - EPFL. (URL: https://www.epfl.ch/campus/security-safety/wp-content/uploads/2020/08/prudent_practices_chapter_7.pdf)
• Substituents on Quinone Methides Strongly Modulate Formation and Stability of Their Nucleophilic Adducts - PMC. (URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2758102/)
• Accelerated Shelf-Life Testing to Assess Drug Stability - Labinsights. (URL: https://www.labinsights.co.in/article-details/accelerated-shelf-life-testing-to-assess-drug-stability/2012)
• Concerted Solvent Processes for Common Sulfonyl Chloride Precursors used in the Synthesis of Sulfonamide-based Drugs - MDPI. (URL: https://www.mdpi.com/1422-0067/9/5/838)
• Stability Indicating HPLC Method Development –A Review - IJTSRD. (URL: https://www.ijtsrd.com/papers/ijtsrd46342.pdf)
• Working with Hazardous Chemicals - Organic Syntheses. (URL: http://www.orgsyn.org/Content/pdfs/procedures/v77p0226.pdf)
• Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides - ACS Publications. (URL: https://pubs.acs.org/doi/abs/10.1021/op900039b)
• Some reactions of Quinoline-8- and Ureidobenzene-sulphonyl chlorides - ResearchGate. (URL: https://www.researchgate.net/publication/237119293_Some_reactions_of_Quinoline-8-_and_Ureidobenzene-sulphonyl_chlorides)
• Development and Validation of Stability-Indicating RP-HPLC Methods for Pharmaceutical Drugs: A Comprehensive Review. (URL: https://www.ijcrt.org/papers/IJCRT2308432.pdf)
• An Expedient Synthesis of Sulfinamides from Sulfonyl Chlorides - PMC - NIH. (URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2630282/)
• Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4. (URL: https://onlinelibrary.wiley.com/doi/10.1002/anie.201908694)
• 1H NMR study of degradation mechanisms of oxacephem derivatives with various 3'-substituents in alkaline solution - PubMed. (URL: https://pubmed.ncbi.nlm.nih.gov/3847589/)
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• Kinetics of the neutral and alkaline hydrolysis of aromatic sulphonyl chlorides in water - Journal of the Chemical Society B: Physical Organic (RSC Publishing). (URL: https://pubs.rsc.org/en/content/articlelanding/1966/j2/j29660000858)
• Photolytic Degradation and Its Prevention - Pharmaguideline. (URL: https://www.pharmaguideline.
• 8-Quinolinesulfonyl chloride | C9H6ClNO2S | CID 29220 - PubChem. (URL: https://pubchem.ncbi.nlm.nih.gov/compound/8-Quinolinesulfonyl-chloride)
• Turning sulfonyl and sulfonimidoyl fluoride electrophiles into sulfur(VI) radicals for alkene ligation - PMC. (URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10449557/)
• 8-Quinolinesulfonyl chloride - the NIST WebBook. (URL: https://webbook.nist.gov/cgi/cbook.cgi?ID=C18704375)
• 1H-NMR Determination of Organic Compounds in Municipal Wastewaters and the Receiving Surface Waters in Eastern Cape Province of South Africa - NIH. (URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7074813/)
• 8-Quinolinesulfonyl chloride 98 18704-37-5 - Sigma-Aldrich. (URL: https://www.sigmaaldrich.com/US/en/product/aldrich/q1506)
• 1H NMR Spectroscopy of Degraded Perfluorosulfonic Acid Membranes: A Simple Methodology for Detecting Onset of Degradation - ResearchGate. (URL: https://www.researchgate.
• Quantitative 1H-NMR analysis reveals steric and electronic effects on the substrate specificity of benzoate dioxygenase in Ralstonia eutropha B9 - NIH. (URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7896409/)
• Using high performance liquid chromatography (HPLC) in pharmaceutical industry: a short review - EUROPEAN ACADEMIC RESEARCH, VOL. (URL: https://www.researchgate.net/publication/330838933_Using_high_performance_liquid_chromatography_HPLC_in_pharmaceutical_industry_a_short_review)

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Protocols & Analytical Methods

Application Notes and Protocols for 6-Chloroquinoline-3-sulfonyl Chloride in Solid-Phase Peptide Synthesis (SPPS)

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the application of 6-chloroquinoline-3-sulfonyl chloride in solid-phase peptide synthesis (SPPS). Quinoline-based sulfonamides are a significant class of compounds in medicinal chemistry, exhibiting a wide array of biological activities, including anticancer and antibacterial properties.[1][2] The incorporation of the 6-chloroquinoline-3-sulfonyl moiety into peptides via SPPS offers a powerful strategy for the development of novel peptide-based therapeutics and chemical probes. This document details the synthetic methodologies, provides step-by-step experimental protocols, and discusses the critical considerations for the successful on-resin synthesis and subsequent cleavage of quinoline sulfonamide-modified peptides.

Introduction: The Strategic Incorporation of Quinoline Sulfonamides into Peptides

Solid-phase peptide synthesis (SPPS), pioneered by Bruce Merrifield, has revolutionized the way peptides are synthesized, enabling the rapid and efficient assembly of complex peptide sequences on a solid support.[3][4] This methodology allows for the use of excess reagents to drive reactions to completion, with purification simplified to mere filtration and washing steps.[5][6] The versatility of SPPS extends beyond the assembly of natural amino acids to the incorporation of a diverse range of modifications, thereby expanding the chemical space of peptide-based molecules.

The sulfonamide functional group is a key pharmacophore found in numerous clinically approved drugs.[7] Its incorporation into peptides can enhance metabolic stability, modulate biological activity, and introduce unique structural constraints. The quinoline scaffold itself is a privileged structure in drug discovery, known for its diverse pharmacological properties.[1][8] By combining these two motifs, 6-chloroquinoline-3-sulfonyl chloride serves as a valuable reagent for modifying peptides to create novel peptide-drug conjugates, peptidomimetics, and constrained cyclic peptides.

This guide will focus on the Fmoc/tBu (9-fluorenylmethyloxycarbonyl/tert-butyl) strategy, which is the most commonly used approach in modern SPPS due to its milder deprotection conditions compared to the Boc/Bzl (tert-butyloxycarbonyl/benzyl) strategy.[3][9]

The Chemistry: On-Resin Sulfonamide Formation

The core of this application lies in the nucleophilic attack of a primary or secondary amine on the resin-bound peptide with the electrophilic sulfur atom of 6-chloroquinoline-3-sulfonyl chloride. This reaction, typically carried out in the presence of a non-nucleophilic base, results in the formation of a stable sulfonamide bond.

Key Reagents and Their Roles

• Resin-Bound Peptide: The solid support, typically a polystyrene-based resin such as Rink Amide or Wang resin, provides a scaffold for the stepwise assembly of the peptide chain.[3][10] The N-terminal amine of the growing peptide chain is the primary site of reaction with the sulfonyl chloride.

• 6-Chloroquinoline-3-sulfonyl Chloride: This is the key electrophilic reagent that introduces the quinoline sulfonamide moiety. The chlorine atom on the quinoline ring and the sulfonyl chloride group are both electron-withdrawing, enhancing the electrophilicity of the sulfur atom.

• Base: A non-nucleophilic organic base, such as diisopropylethylamine (DIPEA) or 2,4,6-collidine, is crucial to neutralize the hydrochloric acid (HCl) generated during the reaction and to facilitate the deprotonation of the amine nucleophile.[11]

• Solvent: A polar aprotic solvent that can swell the resin and dissolve the reagents is required. N,N-Dimethylformamide (DMF) and dichloromethane (DCM) are commonly used in SPPS.[3][12]

Experimental Protocols

The following protocols are designed for manual SPPS but can be adapted for automated synthesizers. All operations should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (PPE) should be worn.

General SPPS Procedure (Fmoc/tBu Strategy)

This section provides a standard protocol for the assembly of the peptide chain prior to sulfonylation.

• Resin Swelling: Swell the resin (e.g., Rink Amide resin, 100-200 mesh) in DMF for at least 30 minutes in a reaction vessel.[11]

• Fmoc Deprotection: Treat the resin with a solution of 20% piperidine in DMF for 5-10 minutes. Repeat this step once.[12]

• Washing: Wash the resin thoroughly with DMF (3-5 times) to remove the piperidine and the dibenzofulvene-piperidine adduct.

• Amino Acid Coupling: Dissolve the Fmoc-protected amino acid (3-5 equivalents) and a coupling agent such as HBTU (3-5 equivalents) in DMF. Add a base like DIPEA (6-10 equivalents) and add the mixture to the resin. Agitate for 1-2 hours.[12]

• Washing: Wash the resin with DMF (3-5 times).

• Repeat: Repeat steps 2-5 for each amino acid in the peptide sequence.

Protocol for On-Resin Sulfonylation with 6-Chloroquinoline-3-sulfonyl Chloride

This protocol is performed after the final Fmoc deprotection of the N-terminal amino acid of the resin-bound peptide.

• Final Fmoc Deprotection: Perform the final Fmoc deprotection as described in step 2 of the general SPPS protocol.

• Thorough Washing: It is critical to thoroughly wash the resin with DMF (5-7 times) and then with DCM (3-5 times) to ensure complete removal of piperidine, which could otherwise react with the sulfonyl chloride.

• Reagent Preparation: In a separate vial, dissolve 6-chloroquinoline-3-sulfonyl chloride (3-5 equivalents relative to the resin loading) in anhydrous DCM or DMF.

• Sulfonylation Reaction: Add the solution of 6-chloroquinoline-3-sulfonyl chloride to the swollen and washed resin. Immediately add a non-nucleophilic base such as DIPEA or 2,4,6-collidine (5-10 equivalents).

• Reaction Monitoring: Agitate the reaction mixture at room temperature for 2-4 hours. The progress of the reaction can be monitored using a qualitative ninhydrin (Kaiser) test. A negative test (beads remain colorless or slightly yellow) indicates the absence of free primary amines and the completion of the sulfonylation.[13]

• Washing: Once the reaction is complete, wash the resin extensively with DCM (3-5 times) and DMF (3-5 times) to remove excess reagents and byproducts. The resin is now ready for cleavage.

Cleavage of the Sulfonamide-Modified Peptide from the Resin

The choice of cleavage cocktail depends on the resin used and the protecting groups on the amino acid side chains. For a standard Rink Amide resin with acid-labile side-chain protecting groups, a trifluoroacetic acid (TFA)-based cocktail is used.

• Resin Preparation: Wash the sulfonamide-modified resin with DCM and dry it under a stream of nitrogen.

• Cleavage Cocktail Preparation: Prepare a cleavage cocktail of TFA/triisopropylsilane (TIS)/water (95:2.5:2.5, v/v/v). TIS acts as a scavenger to trap reactive carbocations generated during the cleavage of side-chain protecting groups.

• Cleavage Reaction: Add the cleavage cocktail to the resin and agitate at room temperature for 2-3 hours.

• Peptide Precipitation: Filter the resin and collect the filtrate. Precipitate the cleaved peptide by adding cold diethyl ether.

• Purification: Centrifuge the peptide precipitate, decant the ether, and wash the peptide pellet with cold ether. The crude peptide can then be purified by reverse-phase high-performance liquid chromatography (RP-HPLC).

Visualization of the Workflow

General SPPS Cycle

Caption: Standard Fmoc-SPPS cycle for peptide elongation.

On-Resin Sulfonylation Workflow

Caption: Workflow for the synthesis of a 6-chloroquinoline sulfonamide peptide.

Data Presentation and Characterization

Step	Parameter to Monitor	Expected Outcome	Analytical Technique
SPPS	Coupling efficiency	Complete coupling	Ninhydrin (Kaiser) Test
Sulfonylation	Reaction completion	Absence of free amines	Ninhydrin (Kaiser) Test
Cleavage	Peptide release	Soluble peptide	Visual observation
Purification	Purity of the peptide	Single major peak	RP-HPLC
Final Product	Identity and mass	Correct molecular weight	Mass Spectrometry (e.g., MALDI-TOF, ESI-MS)

Causality and Trustworthiness in the Protocol

• Rationale for Anhydrous Conditions in Sulfonylation: Sulfonyl chlorides are highly reactive towards nucleophiles, including water. The presence of moisture can lead to the hydrolysis of 6-chloroquinoline-3-sulfonyl chloride to the corresponding sulfonic acid, reducing the yield of the desired sulfonamide. Therefore, the use of anhydrous solvents is recommended.

• Importance of a Non-Nucleophilic Base: A strong, non-nucleophilic base like DIPEA is essential to prevent competitive reactions. A nucleophilic base could potentially react with the sulfonyl chloride.

• Significance of Thorough Washing: Inadequate washing after Fmoc deprotection can leave residual piperidine, a secondary amine that will react with the sulfonyl chloride, leading to an undesired byproduct and incomplete sulfonylation of the target peptide.

• Role of Scavengers in Cleavage: During TFA-mediated cleavage, the acid-labile side-chain protecting groups (e.g., t-butyl on Asp or Glu, Trt on Cys) are removed, generating reactive carbocations. Scavengers like TIS are crucial to quench these carbocations, preventing them from reattaching to the peptide or causing other side reactions.[14]

Troubleshooting

Problem	Possible Cause	Solution
Incomplete Sulfonylation (Positive Ninhydrin Test)	Insufficient equivalents of sulfonyl chloride or base.	Increase the equivalents of reagents and/or extend the reaction time. Ensure anhydrous conditions.
Steric hindrance at the N-terminus.	Use a less hindered base like 2,4,6-collidine. Consider a double coupling.
Low Yield of Cleaved Peptide	Incomplete cleavage from the resin.	Extend the cleavage time or use a stronger cleavage cocktail if compatible with the peptide.
Peptide precipitation is inefficient.	Ensure the diethyl ether is sufficiently cold. Use a larger volume of ether.
Multiple Peaks in HPLC	Presence of deletion sequences from incomplete SPPS.	Optimize coupling times and use a capping step with acetic anhydride after each coupling to block unreacted amines.[13]
Side reactions during cleavage.	Ensure an adequate amount and type of scavenger in the cleavage cocktail.

Conclusion

The use of 6-chloroquinoline-3-sulfonyl chloride in solid-phase peptide synthesis provides a robust and versatile method for the generation of novel peptide-based molecules. The protocols outlined in this guide, when followed with careful attention to experimental detail, will enable researchers to successfully incorporate this valuable pharmacophore into their peptide sequences. The resulting quinoline sulfonamide-modified peptides hold significant potential for applications in drug discovery and chemical biology.

References

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• Organic Chemistry Portal. (n.d.). Sulfonamide synthesis by S-N coupling. [Link]

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• Wu, J., & Sun, L. (2006). An Expedient Synthesis of Sulfinamides from Sulfonyl Chlorides. The Journal of Organic Chemistry, 71(17), 6678-6680. [Link]

• de la Torre, J. C., & Tona, V. (2019). Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4. Angewandte Chemie International Edition, 58(43), 15332-15336. [Link]

• ResearchGate. (n.d.). Expedient Synthesis of Sulfinamides from Sulfonyl Chlorides. [Link]

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• Kumar, P. (2023). Solid Phase Peptide Synthesis and Its Applications in Tackling Antimicrobial Resistance. International Journal of Peptide Research and Therapeutics, 29(1), 1-10. [Link]

• Amblard, M., Fehrentz, J. A., Martinez, J., & Subra, G. (2006). Methods and protocols of modern solid phase peptide synthesis. Molecular Biotechnology, 33(3), 239-254. [Link]

• AAPPTEC. (n.d.). Guide to Solid Phase Peptide Synthesis. [Link]

• Coin, I., Beyermann, M., & Bienert, M. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. Nature Protocols, 2(12), 3247-3256. [Link]

• Nowick, J. S. (2017). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). [Link]

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Application Notes & Protocols for the Synthesis of 6-Chloroquinoline-Based Antimalarial Analogs

Abstract: The quinoline scaffold is a cornerstone in the history and future of antimalarial drug discovery, with quinine and synthetic 4-aminoquinolines like chloroquine being pivotal in treating malaria for decades.[1][2][3] The emergence of drug-resistant Plasmodium falciparum strains necessitates the continuous development of novel and effective quinoline-based analogs.[4][5] The 6-chloroquinoline moiety, in particular, is a privileged scaffold, forming the core of numerous potent antimalarial candidates.[6][7] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis of the 6-chloroquinoline core and its subsequent elaboration into diverse antimalarial analogs. We delve into the causality behind key synthetic strategies, provide detailed, self-validating experimental protocols, and present structure-activity relationship data to guide future discovery efforts.

Part 1: Foundational Synthesis of the 6-Chloroquinoline Core

The construction of the quinoline ring system is a well-established field of organic chemistry, with several named reactions offering viable pathways. The choice of method often depends on the availability of starting materials and the desired substitution pattern. For the synthesis of 6-chloroquinolines, the most common strategies begin with 4-chloroaniline.

Key Synthetic Strategies: A Mechanistic Overview

Several classical reactions can be employed to construct the quinoline heterocycle from an appropriately substituted aniline. Understanding the mechanism and scope of each is critical for selecting the optimal route.

• Gould-Jacobs Reaction: This is one of the most reliable and widely used methods for preparing 4-hydroxyquinoline (quinolone) derivatives.[8][9] The reaction proceeds in two main stages: initial condensation of an aniline with diethyl ethoxymethylenemalonate (EMME) to form an anilinomethylene malonate intermediate, followed by a high-temperature thermal cyclization.[10][11][12] The high temperature required for the second step (often >250 °C) is a critical parameter, necessitating the use of high-boiling solvents like diphenyl ether (Dowtherm A) or, more recently, reagents like Eaton's reagent (P₂O₅ in methanesulfonic acid) which can promote the reaction under milder conditions.[9][11]

• Conrad-Limpach-Knorr Synthesis: This method involves the condensation of an aniline with a β-ketoester, such as ethyl acetoacetate.[13][14] A key feature of this synthesis is its temperature-dependent regioselectivity. At moderate temperatures, the reaction favors attack of the aniline's amino group at the ketone carbonyl, leading to a β-aminoacrylate (enamine) intermediate that cyclizes to form a 4-hydroxyquinoline (the Conrad-Limpach product).[13][15][16] At higher temperatures (e.g., >140 °C), the reaction favors attack at the ester carbonyl, forming a β-ketoanilide intermediate that cyclizes to the isomeric 2-hydroxyquinoline (the Knorr product).[13][17]

• Friedländer Synthesis: This is a convergent approach that involves the condensation of a 2-aminoaryl aldehyde or ketone with a compound containing an α-methylene group (e.g., a ketone or ester).[18][19][20] The reaction can be catalyzed by either acid or base and is valued for its operational simplicity and the direct formation of the substituted quinoline.[18][21]

• Doebner-von Miller Reaction: This reaction synthesizes quinolines from anilines and α,β-unsaturated carbonyl compounds.[22][23][24] It is a modification of the Skraup synthesis and is often catalyzed by strong Brønsted or Lewis acids.[22][25]

The Gould-Jacobs reaction is often preferred for its reliability in producing the 4-hydroxyquinoline scaffold, which is a versatile precursor to the highly reactive 4-chloroquinoline intermediate needed for analog synthesis.

Caption: General workflow for the Gould-Jacobs synthesis of a 6-chloro-4-hydroxyquinoline core.

Protocol 1: Synthesis of 6-Chloro-4-hydroxyquinoline

This protocol details the synthesis of the core quinolone structure from 4-chloroaniline using the Gould-Jacobs methodology.

Materials and Reagents

Reagent/Material	CAS No.	M. Wt. ( g/mol )	Quantity	Notes
4-Chloroaniline	106-47-8	127.57	1 eq.	Toxic, handle with care.
Diethyl ethoxymethylenemalonate (EMME)	87-13-8	216.22	1.1 eq.	Lachrymator.
Diphenyl ether (Dowtherm A)	101-84-8	170.21	~10 mL per g of aniline	High-boiling solvent (B.P. 259 °C).
Ethanol	64-17-5	46.07	As needed	For washing.
Sodium Hydroxide (NaOH)	1310-73-2	40.00	As needed	For saponification.
Hydrochloric Acid (HCl)	7647-01-0	36.46	As needed	For neutralization.

Step-by-Step Methodology

Part A: Synthesis of Diethyl 2-(((4-chlorophenyl)amino)methylene)malonate

• Combine 4-chloroaniline (1.0 eq) and diethyl ethoxymethylenemalonate (1.1 eq) in a round-bottom flask.

• Heat the mixture with stirring at 110-120 °C for 2 hours. The reaction can be monitored by TLC for the disappearance of the aniline starting material.

• Causality Note: This step drives the initial condensation reaction by evaporating the ethanol byproduct. The slight excess of EMME ensures full conversion of the limiting aniline.

• Cool the reaction mixture to room temperature. The resulting product, often a solid or viscous oil, can be washed with cold ethanol or hexane to remove excess EMME and then dried. For many applications, this crude intermediate can be used directly in the next step.

Part B: Thermal Cyclization to 6-Chloro-4-hydroxyquinoline

• Preheat a sufficient volume of diphenyl ether to 250-260 °C in a three-neck flask equipped with a mechanical stirrer and a condenser.

• Slowly add the anilinomethylene malonate intermediate from Part A to the hot diphenyl ether in portions. Vigorous evolution of ethanol will be observed.

• Causality Note: The extremely high temperature is required to provide the activation energy for the intramolecular electrophilic cyclization onto the aniline ring, followed by elimination of ethanol to form the quinolone. Diphenyl ether is used for its thermal stability and high boiling point.

• Maintain the temperature at 250-260 °C for 30-60 minutes after the addition is complete.

• Allow the reaction mixture to cool to below 100 °C, then add hexane or petroleum ether to precipitate the product.

• Collect the solid product by vacuum filtration and wash thoroughly with hexane or ethanol to remove the diphenyl ether solvent.

• The resulting 6-chloro-4-hydroxyquinoline-3-carboxylate can be carried forward, or the carboxylate group can be removed by saponification (e.g., refluxing with 10% aqueous NaOH) followed by acidification to induce decarboxylation, yielding 6-chloro-4-hydroxyquinoline.

Part 2: Activation of the Core for Analog Synthesis

The 4-hydroxyquinoline product exists in tautomeric equilibrium with its 4-quinolone form. While useful, it is not sufficiently reactive for direct coupling with amines. To create a versatile intermediate for antimalarial analog synthesis, the hydroxyl group must be converted into a better leaving group, typically a chlorine atom. This creates the highly reactive 4,6-dichloroquinoline scaffold.

Caption: Conversion of the 4-quinolone to the activated 4-chloro intermediate.

Protocol 2: Synthesis of 4,6-Dichloroquinoline

This protocol describes the conversion of 6-chloro-4-hydroxyquinoline to 4,6-dichloroquinoline using phosphorus oxychloride (POCl₃).

Materials and Reagents

Reagent/Material	CAS No.	M. Wt. ( g/mol )	Quantity	Notes
6-Chloro-4-hydroxyquinoline	4003-56-7	179.59	1 eq.	Synthesized in Protocol 1.
Phosphorus oxychloride (POCl₃)	10025-87-3	153.33	5-10 eq.	Corrosive, reacts violently with water. Use in a fume hood.
Dichloromethane (DCM)	75-09-2	84.93	As needed	For extraction.
Saturated Sodium Bicarbonate (NaHCO₃)	144-55-8	84.01	As needed	For neutralization.

Step-by-Step Methodology

• Place 6-chloro-4-hydroxyquinoline (1.0 eq) in a round-bottom flask equipped with a reflux condenser.

• CAUTION: In a well-ventilated fume hood, carefully add phosphorus oxychloride (5-10 eq.). The reaction is often run with POCl₃ acting as both the reagent and solvent.

• Heat the mixture to reflux (approx. 105-110 °C) and maintain for 2-4 hours. Monitor the reaction by TLC until the starting material is consumed.

• Causality Note: POCl₃ is a powerful chlorinating and dehydrating agent. It converts the amide-like oxygen of the 4-quinolone into a highly electrophilic chlorophosphite intermediate, which is then displaced by chloride to yield the 4-chloroquinoline product.

• Cool the reaction mixture to room temperature. Slowly and carefully pour the mixture onto crushed ice with vigorous stirring. This step quenches the excess POCl₃ and must be done cautiously as the reaction is highly exothermic.

• Neutralize the acidic aqueous solution by the slow addition of solid sodium bicarbonate or saturated NaHCO₃ solution until the pH is ~7-8.

• Extract the aqueous layer with dichloromethane (3 x volumes).

• Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield crude 4,6-dichloroquinoline.

• The product can be further purified by recrystallization from ethanol or by column chromatography on silica gel.

Part 3: Diversification via Nucleophilic Aromatic Substitution

The chlorine atom at the C4 position of 4,6-dichloroquinoline is highly activated towards nucleophilic aromatic substitution (SNA_r_). This reactivity is the cornerstone of synthesizing 4-aminoquinoline antimalarials like chloroquine and its analogs. By reacting this intermediate with various amines, a diverse library of potential drug candidates can be generated.

Caption: Workflow for generating diverse antimalarial analogs from a common intermediate.

Protocol 3: General Procedure for Synthesis of 4-Amino-6-chloroquinoline Analogs

This protocol provides a general method for the coupling of 4,6-dichloroquinoline with a primary or secondary amine side chain.

Materials and Reagents

Reagent/Material	CAS No.	M. Wt. ( g/mol )	Quantity	Notes
4,6-Dichloroquinoline	4203-18-3	198.04	1 eq.	Synthesized in Protocol 2.
Amine Side Chain	Varies	Varies	1.2-2 eq.	e.g., N¹,N¹-diethylpentane-1,4-diamine
Acetonitrile or Ethanol	Varies	Varies	Solvent	Anhydrous grade recommended.
Triethylamine (Et₃N) or K₂CO₃	Varies	Varies	2-3 eq.	Base to scavenge HCl byproduct.

Step-by-Step Methodology

• Dissolve 4,6-dichloroquinoline (1.0 eq) in a suitable solvent such as acetonitrile or ethanol in a round-bottom flask.

• Add the desired amine side chain (1.2-2.0 eq) followed by a non-nucleophilic base like triethylamine or potassium carbonate (2.0 eq).

• Causality Note: The base is essential to neutralize the HCl that is generated during the substitution reaction. This prevents the protonation of the nucleophilic amine, which would render it unreactive, and drives the reaction to completion.

• Heat the reaction mixture to reflux and monitor by TLC. Reactions are typically complete within 4-24 hours.

• Cool the mixture to room temperature and remove the solvent under reduced pressure.

• Redissolve the residue in dichloromethane or ethyl acetate and wash with water or brine to remove the amine salt and any excess base.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• The crude product is typically purified by silica gel column chromatography to yield the final 4-amino-6-chloroquinoline analog.

Structure-Activity Relationship (SAR) Data

The biological activity of the synthesized analogs is highly dependent on the nature of the side chain attached at the C4 position. The table below summarizes data for representative 6-chloro-2-arylvinylquinoline analogs, demonstrating how structural modifications impact antimalarial potency.[6][26]

Compound ID	Side Chain (at C4)	IC₅₀ (nM) vs. P. falciparum Dd2 (CQ-Resistant)
24	-NH-(CH₂)₂-N(CH₃)₂	3.6 ± 0.9
25	-NH-(CH₂)₃-N(CH₃)₂	11.8 ± 1.1
26	-NH-(CH₂)₄-N(CH₃)₂	20.3 ± 4.3
90	-NH-(CH₂)₃-NH₂	27.6 ± 1.2
93	-NH-(CH₂)₄-NH₂	24.3 ± 1.9

Data adapted from literature reports.[6]

SAR Insights: The data indicates that a short, flexible diaminoalkane side chain is beneficial for activity against chloroquine-resistant strains. The presence of terminal tertiary amines (as in compounds 24-26) often confers greater potency than primary amines (compounds 90, 93). The length of the alkyl spacer is also a critical determinant of activity.

Troubleshooting and Optimization

• Tar Formation in Skraup/Gould-Jacobs Reactions: The highly exothermic nature of some quinoline syntheses can lead to polymerization and tar formation.[27] This can be mitigated by ensuring gradual heating, efficient stirring, and the use of a moderator like ferrous sulfate (FeSO₄) in Skraup-type reactions to make them less violent.[27]

• Low Yields in Chlorination: Incomplete conversion of the 4-hydroxyquinoline can occur if the POCl₃ is of poor quality or if the reaction time is insufficient. Ensure anhydrous conditions and use a significant excess of freshly distilled POCl₃.

• Purification Difficulties: The basic nitrogen atoms in the final analogs can cause streaking on silica gel columns. Pre-treating the silica with triethylamine (e.g., by including 1% Et₃N in the eluent) can significantly improve chromatographic separation.

Conclusion

The synthesis of 6-chloroquinoline-based antimalarial analogs is a robust and highly adaptable process rooted in classical heterocyclic chemistry. By following a logical three-stage workflow—construction of the core 4-hydroxyquinoline, activation via chlorination, and diversification through nucleophilic substitution—researchers can efficiently generate libraries of novel compounds. The protocols and mechanistic insights provided herein serve as a foundational guide for drug discovery programs aimed at overcoming the critical challenge of antimalarial resistance. Future efforts may focus on creating hybrid molecules that combine the quinoline scaffold with other pharmacophores to develop multi-target agents.[4][28][29]

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Bioconjugation Techniques Using 6-Chloroquinoline-3-sulfonyl Chloride

An Application and Protocol Guide

Audience: Researchers, scientists, and drug development professionals.

Senior Application Scientist: Dr. Evelyn Reed

Section 1: Introduction to Amine-Reactive Bioconjugation

Bioconjugation is the chemical strategy of linking two molecules, where at least one is a biomolecule, to form a single hybrid construct.[1][2] This powerful technology underpins significant advancements across the biomedical field, from the creation of antibody-drug conjugates (ADCs) for targeted cancer therapy to the development of advanced diagnostic assays and tools for basic biological research.[1][3] The core principle of bioconjugation lies in exploiting specific functional groups on a biomolecule to form a stable, covalent bond with a label or another molecule of interest without compromising biological activity.[2]

Among the most reliable and widely utilized targets on proteins are the primary amines found in the side chain of lysine residues and the N-terminus. Sulfonyl chlorides (R-SO₂Cl) are a class of highly reactive electrophilic reagents that readily couple with these nucleophilic amines under mild aqueous conditions to form exceptionally stable sulfonamide linkages.[4][5] This reaction is a cornerstone of medicinal chemistry and bioconjugation due to its efficiency and the hydrolytic stability of the resulting bond.[5]

This guide focuses on a specific reagent, 6-Chloroquinoline-3-sulfonyl chloride , which combines the robust amine-reactivity of the sulfonyl chloride group with the unique structural and potential photophysical properties of the quinoline scaffold. The quinoline ring system is a "privileged scaffold" in drug discovery, appearing in numerous FDA-approved therapeutics.[6][7] Its incorporation into a bioconjugation reagent offers the potential for creating conjugates with novel characteristics, such as intrinsic fluorescence for tracking or altered pharmacological profiles.

Section 2: The Chemistry of Sulfonamide Bond Formation

The primary mechanism for the bioconjugation of 6-Chloroquinoline-3-sulfonyl chloride to a protein is the nucleophilic acyl substitution reaction between the sulfonyl chloride and a primary amine.

Causality Behind the Reaction Conditions:

• pH is Critical: The reaction is highly pH-dependent. The targeted primary amine on a lysine residue must be in its deprotonated, nucleophilic state (R-NH₂) to attack the electrophilic sulfur atom of the sulfonyl chloride. The pKa of the ε-amino group of lysine is typically around 10.5. Therefore, performing the reaction at a slightly alkaline pH (typically 8.0 - 9.0) ensures a sufficient population of deprotonated amines to drive the reaction forward efficiently, while still being mild enough to maintain the protein's structural integrity.[8]

• The Competing Reaction: The primary competing reaction is the hydrolysis of the sulfonyl chloride by water, which yields the non-reactive sulfonic acid. This is why the reagent is typically dissolved in an anhydrous organic solvent and added to the aqueous protein solution immediately before starting the conjugation.

• Bond Stability: The resulting sulfonamide bond (R-SO₂-NH-R') is significantly more resistant to hydrolysis than many other linkages, such as esters or imines, making it ideal for conjugates that require high stability in biological environments.[5]

Caption: Reaction mechanism of 6-Chloroquinoline-3-sulfonyl chloride with a protein's primary amine.

Section 3: Experimental Protocols

This section provides a detailed, self-validating protocol for the conjugation of 6-Chloroquinoline-3-sulfonyl chloride to a target protein. The protocol includes critical steps for purification and characterization to ensure a well-defined and functional bioconjugate.

Protocol 1: Protein Conjugation

3.1. Materials and Reagents

• Target Protein: e.g., Monoclonal Antibody, Growth Factor, Enzyme.

• 6-Chloroquinoline-3-sulfonyl chloride: (Store under dessication).

• Anhydrous Solvent: N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO).

• Conjugation Buffer: 100 mM Sodium Phosphate or 100 mM Sodium Bicarbonate, pH 8.5. (Must be free of primary amines like Tris).

• Quenching Solution: 1 M Tris-HCl, pH 8.0.

• Purification System: Size-Exclusion Chromatography (SEC) column (e.g., Sephadex G-25), dialysis tubing (e.g., 10 kDa MWCO), or centrifugal spin filters.

• Spectrophotometer: UV-Vis capable.

• Mass Spectrometer: ESI-MS or MALDI-TOF for conjugate analysis.

3.2. Reagent Preparation

• Protein Solution:

  • Prepare the target protein at a concentration of 1-10 mg/mL in the chosen amine-free conjugation buffer.[8]

  • If the protein is in a buffer containing primary amines (e.g., Tris), it must be exchanged into the conjugation buffer via dialysis or buffer exchange column prior to the reaction.

• 6-Chloroquinoline-3-sulfonyl chloride Stock Solution:

  • CRITICAL: This reagent is moisture-sensitive and hydrolyzes in water. The stock solution must be prepared immediately before use.[9]

  • Allow the reagent vial to equilibrate to room temperature before opening to prevent moisture condensation.

  • Prepare a 10 mM stock solution by dissolving the required amount of 6-Chloroquinoline-3-sulfonyl chloride in anhydrous DMF or DMSO. For example, to make 100 µL of a 10 mM solution, dissolve 0.262 mg of the reagent (MW: 262.11 g/mol ) in 100 µL of anhydrous DMF.

3.3. Conjugation Reaction Workflow

Caption: Step-by-step workflow for protein bioconjugation and validation.

• Reaction Setup: In a microcentrifuge tube, add the prepared protein solution.

• Initiate Conjugation: While gently vortexing the protein solution, add the calculated volume of the 6-Chloroquinoline-3-sulfonyl chloride stock solution. The volume added should typically be less than 10% of the total reaction volume to minimize solvent effects on the protein.

• Molar Excess: The optimal molar ratio of reagent to protein must be determined empirically. A good starting point is a 10- to 50-fold molar excess of the sulfonyl chloride over the protein.[8] See Table 1 for guidance.

• Incubation: Incubate the reaction mixture for 1-2 hours at room temperature or overnight at 4°C with gentle mixing.[8]

• Quenching: Terminate the reaction by adding the quenching solution (e.g., 1 M Tris-HCl, pH 8.0) to a final concentration of 50 mM. Incubate for an additional 30 minutes at room temperature to ensure all unreacted sulfonyl chloride is consumed.[8]

Table 1: Recommended Starting Conditions for Optimization

Parameter	Low Labeling	Medium Labeling (Starting Point)	High Labeling
Molar Excess of Reagent	5x - 10x	20x	50x - 100x
Reaction Time (RT)	1 hour	2 hours	4 hours
pH of Buffer	8.0	8.5	9.0

3.4. Purification of the Bioconjugate

It is essential to remove unreacted reagent, hydrolyzed byproducts, and quenching molecules from the final conjugate.

• Size-Exclusion Chromatography (SEC) / Desalting: This is the most common and effective method. Use a pre-packed column (e.g., G-25) equilibrated with your desired final storage buffer (e.g., PBS, pH 7.4). The larger protein conjugate will elute in the void volume, while the smaller molecules will be retained and elute later.

• Dialysis: An effective but slower method. Dialyze the reaction mixture against the storage buffer (e.g., 1L of PBS) for several hours to overnight at 4°C, with at least two buffer changes.

• Centrifugal Spin Filters: A rapid method for buffer exchange and concentrating the sample. Choose a filter with a molecular weight cut-off (MWCO) significantly smaller than the protein (e.g., 10 kDa MWCO for a 150 kDa antibody).

3.5. Characterization and Quality Control (Self-Validation)

Verifying the outcome of the conjugation is a non-negotiable step for ensuring reproducibility and trustworthiness.

• Determining the Degree of Labeling (DOL): The DOL is the average number of quinoline molecules conjugated to each protein. This can be estimated using UV-Vis spectrophotometry.

  • Measure the absorbance of the purified conjugate at 280 nm (A₂₈₀) and at the λₘₐₓ of the 6-chloroquinoline moiety (approximately 340-350 nm, this should be confirmed experimentally).

  • Calculate the protein concentration using the Beer-Lambert law, correcting for the contribution of the label at 280 nm.

  • Calculate the concentration of the label using its molar extinction coefficient (ε) at its λₘₐₓ.

  • DOL = [moles of label] / [moles of protein]

• Mass Spectrometry:

  • Analyze the purified conjugate using ESI-MS or MALDI-TOF.

  • The resulting spectrum will show a mass shift corresponding to the covalent addition of the 6-chloroquinoline group (Mass addition ≈ 224.66 Da per label). This provides definitive confirmation of conjugation and can reveal the distribution of species (e.g., proteins with 1, 2, 3... labels).

• Functional Assay:

  • Crucially, assess the biological activity of the purified conjugate and compare it to the unmodified starting protein. For example, if the protein is an enzyme, measure its specific activity. If it is an antibody, test its binding affinity using ELISA or SPR. This step validates that the conjugation process has not compromised the protein's function.

Section 4: Troubleshooting Common Issues

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Labeling (Low DOL)	1. Reagent was hydrolyzed before use. 2. Protein buffer contained primary amines (e.g., Tris). 3. Reaction pH was too low. 4. Insufficient molar excess of reagent.	1. Prepare sulfonyl chloride stock solution fresh every time in anhydrous solvent. 2. Ensure protein is in an amine-free buffer like phosphate or bicarbonate. 3. Increase buffer pH to 8.5-9.0. 4. Increase the molar excess of the reagent (e.g., from 20x to 50x).
Protein Precipitation	1. Organic solvent (DMF/DMSO) concentration is too high. 2. Over-labeling of the protein, leading to changes in solubility. 3. pH of the reaction is near the protein's isoelectric point (pI).	1. Keep the volume of added reagent stock below 5-10% of the total reaction volume. 2. Reduce the molar excess of the reagent or decrease the reaction time. 3. Ensure the reaction pH is at least 1-1.5 units away from the protein's pI.
Loss of Biological Activity	1. Labeling has occurred at a critical lysine residue in the active site or binding interface. 2. Reaction conditions (pH, solvent) have denatured the protein.	1. Reduce the degree of labeling by using a lower molar excess of the reagent. 2. Perform conjugation at 4°C instead of room temperature. If possible, use a protective ligand to block the active site during conjugation.

References

• Application Notes and Protocols for Bioconjugation using m-PEG4-sulfonic acid. BenchChem.
• A Simple and Eco-Sustainable Method for the Sulfonylation of Amines Under Microwave-Assisted Solvent-Free Conditions. RSC Advances, Royal Society of Chemistry.
• Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4.
• Synthesis of sulfonyl chloride substrate precursors.
• Lysine bioconjugation on native albumin with a sulfonyl acryl
• Application Notes & Protocols: The Use of Sulfonyl Chlorides as Building Blocks in Medicinal Chemistry. BenchChem.
• Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. PMC, NIH.
• Sulfonyl Chlorides and Sulfonamides. Sigma-Aldrich.
• Core Strategies for Bioconjugation: Engineering the Future of Biomedicine. J&K Scientific.
• Synthesis, Antibacterial Screening and ADME Prediction of Novel Ester Derivatives of 6-Substituted-2-chloroquinoline-3-carbaldehyde.
• Bioconjugation Technology Selection during Early-Stage Development - A Strategy to Streamline IND and Manufacturing Timelines. ADC Review.
• Utilizing bio-conjugation and protein engineering to develop enhanced cancer therapeutics, viral diagnostics, and biochemical tools. eScholarship, University of California.

Sources

• 1. jk-sci.com [jk-sci.com]
• 2. Utilizing bio-conjugation and protein engineering to develop enhanced cancer therapeutics, viral diagnostics, and biochemical tools [escholarship.org]
• 3. adcreview.com [adcreview.com]
• 4. Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. rsc.org [rsc.org]

Technical Notes & Optimization

Technical Support Center: Strategies for the Removal of Excess 6-Chloroquinoline-3-sulfonyl Chloride

Welcome to our dedicated technical support guide for researchers, scientists, and professionals in drug development. This resource provides in-depth troubleshooting advice and detailed protocols for the effective removal of unreacted 6-chloroquinoline-3-sulfonyl chloride from your reaction mixtures. The following question-and-answer format is designed to address specific challenges you may encounter during your experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the most common challenges in removing excess 6-chloroquinoline-3-sulfonyl chloride?

A1: The primary challenges stem from the reactivity of the sulfonyl chloride functional group and the physicochemical properties of the quinoline core. Key issues include:

• Hydrolysis during aqueous work-up: While hydrolysis is a common strategy to remove sulfonyl chlorides, the resulting sulfonic acid can sometimes be difficult to separate from the desired product, especially if the product has similar solubility profiles.[1][2] Incomplete hydrolysis can also leave unreacted sulfonyl chloride.[3]

• Product sensitivity: The desired product may be sensitive to the aqueous basic conditions typically used for quenching, leading to degradation or side product formation.[4]

• Co-elution in chromatography: The polarity of 6-chloroquinoline-3-sulfonyl chloride can be similar to that of the desired sulfonamide or sulfonate ester product, leading to difficulties in achieving baseline separation during column chromatography.[5]

• Streaking on silica gel: The basic nitrogen on the quinoline ring can interact strongly with the acidic surface of silica gel, causing streaking and poor separation during chromatographic purification.[6]

Q2: What are the primary methods for removing unreacted 6-chloroquinoline-3-sulfonyl chloride?

A2: There are three main strategies, each with its own advantages and disadvantages:

• Aqueous Work-up (Hydrolysis): Quenching the reaction with water or an aqueous base (like sodium bicarbonate) to hydrolyze the sulfonyl chloride to the corresponding water-soluble sulfonic acid salt.[3][4][7]

• Nucleophilic Quenching/Scavenging: Reacting the excess sulfonyl chloride with a nucleophile (e.g., a simple amine or alcohol) to convert it into a sulfonamide or sulfonate ester, which may have different solubility or chromatographic properties that facilitate its removal.[3][4]

• Solid-Phase Scavenging: Using a polymer-bound scavenger, such as an amine resin, to covalently bind the excess sulfonyl chloride, which is then removed by simple filtration.[3][4][7]

Troubleshooting and In-Depth Guides

Issue 1: An aqueous basic wash was performed, but I still see the sulfonyl chloride in my crude product by TLC/LC-MS.

Q: Why is a simple basic wash sometimes insufficient for complete removal?

A: While a basic wash is effective at neutralizing the hydrochloric acid byproduct and hydrolyzing the sulfonyl chloride, several factors can lead to incomplete removal:

• Poor Solubility: 6-Chloroquinoline-3-sulfonyl chloride may have limited solubility in the aqueous phase, especially if the reaction was performed in a non-polar organic solvent. This reduces the efficiency of hydrolysis.[3]

• Insufficient Stirring/Contact Time: In a biphasic mixture, vigorous stirring is crucial to maximize the interfacial area where the hydrolysis reaction occurs. Insufficient contact time will result in incomplete quenching.[3]

• Steric Hindrance: Although less of a factor for this specific molecule, sterically hindered sulfonyl chlorides can be slow to hydrolyze.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for incomplete removal after a basic wash.

Detailed Solutions:

• Increase Stirring and Contact Time: Ensure the reaction mixture is stirred vigorously for at least 30-60 minutes after the addition of the aqueous base.[3]

• Use a Co-solvent: Adding a solvent like THF or acetone, which is miscible with both the organic and aqueous phases, can create a homogeneous solution and accelerate hydrolysis.

• Pre-quench with a Nucleophile: Before the aqueous wash, add a small amount of a simple amine (e.g., a few drops of triethylamine or a dilute aqueous ammonia solution).[3] This will rapidly convert the sulfonyl chloride to a sulfonamide, which may be easier to separate. Be aware that this new sulfonamide impurity will also need to be removed.[3]

Issue 2: My desired product is sensitive to aqueous or basic conditions.

Q: What are the best non-aqueous methods for removing 6-chloroquinoline-3-sulfonyl chloride?

A: When your product is unstable in the presence of water or base, non-aqueous work-up procedures are essential.

Method 1: Scavenger Resins

This is often the most effective and straightforward method for sensitive substrates.[3][4] Amine-functionalized scavenger resins (e.g., aminomethyl polystyrene) react selectively with the excess sulfonyl chloride.

Workflow for Scavenger Resin Use:

Caption: Workflow for using a scavenger resin to remove excess sulfonyl chloride.

Method 2: Nucleophilic Quench followed by Chromatography

Add a simple primary or secondary amine (e.g., benzylamine or morpholine) to the reaction mixture. The resulting sulfonamide will likely have a different polarity than your product, facilitating separation by column chromatography.

Issue 3: I am having difficulty separating my product from the sulfonyl chloride using column chromatography.

Q: How can I improve the chromatographic separation of my quinoline derivative?

A: The basicity of the quinoline nitrogen can cause issues with silica gel chromatography.[6]

• Add a Basic Modifier: To prevent streaking and improve peak shape, add a small amount (0.5-2%) of a basic modifier like triethylamine or ammonia (as a 7N solution in methanol) to your eluent.[6]

• Use a Different Stationary Phase: Consider using a less acidic stationary phase like neutral or basic alumina. For highly lipophilic compounds, reverse-phase chromatography (C18) may provide better separation.[6]

• Optimize the Mobile Phase: A systematic screen of solvent systems with varying polarities is crucial. Gradient elution can also be effective.

Experimental Protocols

Protocol 1: Standard Aqueous/Basic Work-up

• Cool the Reaction: Once the reaction is complete (as monitored by TLC or LC-MS), cool the reaction mixture to 0 °C in an ice bath.

• Quench with Water: Slowly add deionized water to the reaction mixture with vigorous stirring.

• Add Base: Add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) portion-wise until gas evolution ceases. Stir vigorously for 30-60 minutes at room temperature.[3]

• Phase Separation: Transfer the mixture to a separatory funnel. Separate the organic and aqueous layers.

• Extraction: Extract the aqueous layer two more times with the reaction solvent (e.g., ethyl acetate, DCM).[3]

• Combine and Dry: Combine all organic layers, wash with brine, and dry over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

• Concentrate: Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the crude product.

• Further Purification: Purify the crude product by column chromatography or recrystallization as needed.[3]

Protocol 2: Amine Scavenger Resin Work-up

• Choose the Resin: Select an appropriate amine-based scavenger resin (e.g., PS-Trisamine or Si-Amine). Use approximately 2-3 equivalents relative to the excess sulfonyl chloride.[3][4]

• Add Resin: Once the primary reaction is complete, add the scavenger resin directly to the reaction mixture.

• Agitate: Stopper the flask and stir or shake the slurry at room temperature. Monitor the disappearance of the sulfonyl chloride by TLC (typically a few hours to overnight).[4]

• Filter: Once scavenging is complete, filter the reaction mixture to remove the resin.

• Wash: Wash the resin with a small amount of the reaction solvent to ensure complete recovery of the product.[3]

• Concentrate: Combine the filtrate and washes and concentrate in vacuo to yield the crude product.[3]

Protocol 3: Recrystallization for Solid Products

Recrystallization is a powerful technique for purifying solid quinoline derivatives.[8]

• Solvent Selection: Choose a solvent or solvent system in which your product is highly soluble at elevated temperatures but poorly soluble at low temperatures. Common solvents for quinoline derivatives include ethanol, methanol, acetone, and mixtures with water.[8][9]

• Dissolution: Dissolve the crude product in the minimum amount of boiling solvent.

• Filtration (Optional): If there are insoluble impurities, perform a hot filtration.

• Crystallization: Allow the solution to cool slowly to room temperature, then cool further in an ice bath or refrigerator to maximize crystal formation.

• Collection: Collect the crystals by vacuum filtration, washing with a small amount of cold solvent.

• Drying: Dry the purified crystals under vacuum.

Method Comparison

Method	Advantages	Disadvantages	Best For...
Aqueous/Basic Work-up	Inexpensive, scalable, removes large quantities of excess reagent.[7]	Product must be stable to aqueous/basic conditions; emulsions can form; may be incomplete.[4][7]	Robust products where the sulfonyl chloride is in large excess.
Scavenger Resins	High selectivity, simple filtration-based removal, suitable for sensitive substrates.[3][7]	Higher cost, requires stoichiometric amounts, may require extended reaction time.[7]	Sensitive or valuable products; parallel synthesis and high-throughput applications.
Nucleophilic Quench	Fast, can be tailored to produce a byproduct that is easy to separate.	Adds another impurity that must be removed.	Situations where the resulting sulfonamide has very different properties from the product.
Recrystallization	Can provide very high purity for solid products; scalable.[8]	Only applicable to solids; requires finding a suitable solvent system; yield can be lost.	Final purification step for solid quinoline derivatives.
Chromatography	Widely applicable for most soluble compounds; can separate complex mixtures.[10][11]	Can be time-consuming and solvent-intensive; product loss on the column is possible.	Purification of oils or when other methods fail to provide adequate purity.

References

• Quantitative structure-chromatographic retention correlations of quinoline derivatives. J Chromatogr A. 2017;1492:55-60. Available from: [Link]

• Preparative separation of quinolines by centrifugal partition chromatography with gradient elution. Horizon IRD. Available from: [Link]

• Amines React as Bases and as Nucleophiles. Chemistry LibreTexts. Available from: [Link]

• Sulfonyl Chloride (SO2Cl). Supra sciences. Available from: [Link]

• Diverse Reactions of Sulfonyl Chlorides and Cyclic Imines. Phosphorus, Sulfur, and Silicon and the Related Elements. 2011;186(12):2377-2391. Available from: [Link]

• Benzenesulfonyl chloride with primary and secondary amines in aqueous media — Unexpected high conversions to sulfonamides at high pH. Scilit. Available from: [Link]

• Recent advances in synthesis of sulfonamides: A review. Chemistry & Biology Interface. 2018;8(4). Available from: [Link]

• The crystallization of quinoline. Google Patents.

• Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides. Org. Process Res. Dev. 2009;13(4):698–701. Available from: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. CN103664892B - The crystallization of quinoline - Google Patents [patents.google.com]
• 10. Quantitative structure-chromatographic retention correlations of quinoline derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. horizon.documentation.ird.fr [horizon.documentation.ird.fr]

Purification methods for 6-chloroquinoline sulfonamide derivatives

Technical Support Center: Purification of 6-Chloroquinoline Sulfonamide Derivatives

Introduction: The Challenge of the Amphoteric Scaffold

As researchers working with 6-chloroquinoline sulfonamides, you are likely targeting biological pathways such as PI3K inhibition, carbonic anhydrase modulation, or antimicrobial activity. The purification of this scaffold is notoriously deceptive due to its amphoteric nature :

• Basic Domain: The quinoline nitrogen (N-1) is weakly basic (pKa ~4–5), reduced further by the electron-withdrawing 6-chloro substituent.

• Acidic Domain: The sulfonamide proton (

  ) is acidic (pKa ~10).

This duality often leads to "streaking" on silica columns and unpredictable solubility. This guide provides self-validating protocols to exploit these properties for high-purity isolation.

Module 1: The "Crash-Out" Isolation (Primary Workup)

Goal: Rapidly remove bulk inorganic salts and sulfonic acid byproducts immediately after synthesis.

The Protocol: Most syntheses involve reacting 6-chloroquinoline-sulfonyl chloride with an amine.

• Quench: Pour the reaction mixture (typically in acetone, DMF, or acetonitrile) slowly into ice-cold water (10x volume relative to reaction solvent).

• Agitation: Stir vigorously for 20 minutes.

• Observation:

  • Scenario A (Ideal): A precipitate forms. Filter, wash with water, and dry.

  • Scenario B (The "Oil" Trap): A sticky gum/oil forms at the bottom. Do not discard.

Troubleshooting "Scenario B" (Oiling Out):

• Cause: The product is retaining solvent or impurities (unreacted amine) are lowering the melting point.

• Fix: Decant the supernatant water. Add a small volume of Diethyl Ether or MTBE to the oil. Sonicate for 5 minutes. The solvent extracts the impurities, often triggering the oil to solidify into a powder. Filter immediately.

Module 2: Acid-Base Extraction (The Self-Validating System)

Goal: Chemical separation based on pKa, eliminating the need for chromatography in 70% of cases.

This method leverages the acidity of the sulfonamide NH. Note: This only works for primary (

) or secondary ( ) sulfonamides. Tertiary sulfonamides lack the acidic proton.

The Logic:

• Dissolution: Dissolve crude in EtOAc or DCM.

• Base Wash (Extraction): Extract with 1M NaOH.

  • Mechanism:[1][2] The sulfonamide deprotonates (

    ), becoming water-soluble.

  • Fate: Product moves to the Aqueous Layer . Impurities (unreacted amine, bis-sulfonamides, neutral quinolines) stay in Organic Layer .

• Separation: Discard Organic Layer (or keep for impurity analysis).

• Precipitation: Acidify the Aqueous Layer with 1M HCl to pH ~3–4.

  • Mechanism:[1] Reprotonation causes the purified sulfonamide to precipitate.

Visual Workflow (Graphviz):

Caption: Figure 1. Acid-Base purification logic for secondary sulfonamides, exploiting the pKa (~10) of the sulfonamide nitrogen.

Module 3: Chromatographic Purification

Goal: Polishing purity when Acid-Base extraction is insufficient or for tertiary sulfonamides.

The Problem: Quinoline nitrogens interact with silanol groups on silica gel, causing severe peak tailing and yield loss.

The Solution:

• Stationary Phase: Standard Silica Gel (40–63 µm).

• Mobile Phase Modifier: You must use a basic modifier to mask silanol sites.

  • Recommendation: 1% Triethylamine (TEA) or 1%

    in the mobile phase.

• Recommended Gradients:

Solvent System	Composition	Best For
DCM / Methanol	0% 5% MeOH (+1% TEA)	Polar derivatives, high solubility.
Hexane / EtOAc	10% 60% EtOAc (+1% TEA)	Lipophilic derivatives (long alkyl chains).

Module 4: Recrystallization (Final Polish)

Goal: Removing trace regioisomers and achieving crystalline stability.

Due to the 6-chloro substituent, these molecules are less soluble in water than unsubstituted quinolines.

Protocol:

• Solvent A: Boiling Ethanol (95%) or Isopropanol.

• Solvent B (Anti-solvent): Water.

• Dissolve solid in minimum boiling Solvent A.

• Add Solvent B dropwise until persistent turbidity is observed.

• Add 1 drop of Solvent A to clear the solution.

• Slow Cool: Wrap the flask in foil/towel to cool slowly to room temperature. This prevents oiling out and excludes impurities from the lattice.

Troubleshooting & FAQs

Q1: My product persists as a "sticky oil" even after attempting recrystallization. What is happening? A: This is a common phenomenon with sulfonamides called the "Oiling Out" effect. It occurs when the compound separates as a liquid phase before crystallizing.

• Immediate Fix (Trituration): Add a solvent in which the product is insoluble but impurities are soluble (e.g., Pentane or Diethyl Ether). Scratch the side of the flask vigorously with a glass rod. The mechanical energy often induces nucleation.

• Root Cause Check: Check for residual DMF or DMSO from the synthesis. Even 1% residual high-boiling solvent can prevent crystallization. Wash the oil with water 3x before re-attempting.

Q2: I see a spot on TLC at the baseline that won't move. Is it my product? A: Likely not. Baseline spots in standard organic solvents are usually Sulfonic Acid byproducts (hydrolysis of the starting sulfonyl chloride).

• Verification: Run TLC with 10% Methanol/DCM + 2 drops of Acetic Acid. If it moves slightly but streaks, it is the sulfonic acid.

• Removal: Wash your organic layer with saturated Sodium Bicarbonate (

  ). The sulfonic acid forms a salt and stays in the water; your sulfonamide stays in the organic layer.

Q3: My yield is low after Acid-Base extraction (Module 2). A: The 6-chloro group increases lipophilicity.

• Diagnosis: The sodium salt of your sulfonamide might be too lipophilic to stay fully in the water layer, especially if you have large alkyl groups on the amine.

• Adjustment: Instead of 1M NaOH, use 0.5M NaOH and increase the volume. Avoid using brine during the basic extraction step, as the "salting out" effect will force the product back into the organic layer.

Q4: How do I remove the "Regioisomer" impurity? A: If you synthesized the sulfonyl chloride via chlorosulfonation of 6-chloroquinoline, you may have small amounts of the 8-isomer or 5-isomer.

• Strategy: These isomers usually have slightly different crystal packing shapes. Slow recrystallization from Ethanol/Water is superior to chromatography for separating these. Allow the solution to stand at room temperature for 24 hours rather than cooling on ice.

References

• BenchChem. (2025).[1][3][4][5][6] Technical Support Center: Recrystallization of Sulfonamide Products. Retrieved from 1

• National Institutes of Health (NIH). (2024). Design, Synthesis, and Anticancer and Antibacterial Activities of Quinoline-5-Sulfonamides. Retrieved from 2

• ResearchGate. (2023). The pKa values of the sulfonamides investigated. Retrieved from 7

• BenchChem. (2025).[1][3][4][6] Common impurities in 6-Chloroquinoline synthesis and their removal. Retrieved from 5

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Design, Synthesis, and Anticancer and Antibacterial Activities of Quinoline-5-Sulfonamides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]

Technical Support Center: 6-Chloroquinoline-3-sulfonyl chloride Handling & Optimization

Status: Operational Ticket ID: #QC-6CL-3SO2 Assigned Scientist: Senior Application Specialist Topic: Moisture Sensitivity, Handling, and Troubleshooting

Core Directive: The Stability Paradox

You are likely experiencing inconsistent yields or "gummy" precipitates. This is the most common support ticket we receive for 6-Chloroquinoline-3-sulfonyl chloride .

The Technical Reality: This compound is a "hot" electrophile. The quinoline ring is electron-deficient (pi-deficient), and the chlorine atom at position 6 further pulls electron density away from the sulfonyl center. While this makes it excellent for sulfonylation reactions, it also lowers the activation energy for hydrolysis.

Immediate Action Required: If your bottle has been open to air for >10 minutes, or stored at room temperature for weeks, purity has likely compromised.

Storage & Handling Protocols (The "Zero-Moisture" Standard)

Failure to follow these protocols is the primary cause of yield loss (<40%).

Storage FAQ

Q: My compound turned from off-white to yellow/orange. Is it usable? A: The color change indicates partial hydrolysis. The yellow/orange hue often comes from the protonation of the quinoline nitrogen by the HCl generated during hydrolysis, or the formation of the sulfonic acid.

• Verdict: If it is a free-flowing powder, you may proceed but use a 1.2 – 1.5 molar equivalent excess. If it is sticky or gummy, discard ; the HCl content will interfere with your base equivalents.

Q: What is the optimal storage condition? A:

• Temperature: -20°C (Freezer).

• Atmosphere: Argon or Nitrogen (strictly).

• Container: Tightly sealed vial with parafilm/electrical tape, preferably inside a secondary desiccator containing active desiccant (e.g.,

  or Drierite).

Solvent Compatibility Table

Solvent	Suitability	Risk Factor	Technical Note
DCM (Dichloromethane)	High	Low	Excellent solubility. Must be distilled over or passed through activated alumina.
THF (Tetrahydrofuran)	High	Medium	Hygroscopic. Must be fresh and inhibited (BHT) or distilled from Na/Benzophenone.
DMF/DMSO	Low	Critical	Hygroscopic and difficult to dry completely. Can accelerate hydrolysis or cause side reactions.
Alcohols (MeOH/EtOH)	None	Fatal	Will react immediately to form sulfonate esters (solvolysis).
Water	None	Fatal	Immediate hydrolysis to sulfonic acid + HCl.

Reaction Mechanism & Failure Modes

To troubleshoot, you must visualize the competition occurring in your flask. The sulfonyl chloride (

) is being attacked by two nucleophiles: your amine (desired) and trace water (undesired).

Pathway Visualization

Figure 1: Competitive pathways. Kinetic success depends on

. Since is fixed by the electrophilicity of the quinoline, you must minimize .

Troubleshooting Guide: Synthesis & Workup

Scenario A: "The reaction stalled / TLC shows starting material."

Diagnosis: The sulfonyl chloride may have hydrolyzed before reacting with the amine, or the HCl generated has protonated your amine, rendering it non-nucleophilic.

Corrective Protocol:

• Check Base Stoichiometry: You need at least 2.2 equivalents of base (e.g., Triethylamine, DIPEA, or Pyridine).

  • 1.0 eq to neutralize the HCl from the reaction.

  • 1.0 eq to neutralize the HCl from any hydrolysis.

  • 0.2 eq catalytic excess.

• Order of Addition (The "Reverse Add"):

  • Do NOT add the amine to the sulfonyl chloride.

  • DO dissolve the amine and base in dry DCM, cool to 0°C, and add the sulfonyl chloride (dissolved in minimal DCM) dropwise. This keeps the amine concentration high relative to the chloride.

Scenario B: "I have a streak on my TLC plate."

Diagnosis: This is the 6-chloroquinoline-3-sulfonic acid . It is highly polar and interacts strongly with silica gel.

Purification/Workup Protocol: Do not attempt to chromatograph the crude mixture immediately. You must perform an Acid-Base Extraction :

• Quench: Add water to the reaction mixture (destroys excess chloride).

• Wash 1 (Acidic): Wash organic layer with 1M HCl (removes unreacted amine/pyridine).

• Wash 2 (Basic - CRITICAL): Wash organic layer with saturated

  .

  • Mechanism:[1][2][3][4][5] The sulfonic acid byproduct (

    ) is deprotonated to the sulfonate salt ( ), which partitions into the aqueous layer.

  • The Sulfonamide (Product) remains in the organic layer (unless the amide N-H is extremely acidic, which is rare for simple sulfonamides).

• Dry: Dry organic layer over

  and concentrate.

Scenario C: "My product is trapped in the aqueous layer."

Diagnosis: If your target amine was an amino acid or highly polar, the sulfonamide might be water-soluble, especially if the quinoline nitrogen is protonated.

Fix:

• Adjust the aqueous pH to ~5-6 (Isoelectric point logic).

• Extract with EtOAc/MeOH (9:1) instead of DCM. The methanol helps pull polar compounds into the organic phase.

Decision Tree: Optimization Workflow

Follow this logic flow to maximize yield.

Figure 2: Step-by-step logic for ensuring reaction integrity.

Safety & Emergency (EHS)

Hazard: 6-Chloroquinoline-3-sulfonyl chloride is Corrosive and a Lachrymator .

• Inhalation: Upon contact with mucous membranes (lungs/nose), it hydrolyzes to release HCl gas.

  • Symptom:[4][6][7][8] Burning sensation, coughing.

  • First Aid: Move to fresh air immediately.

• Skin Contact: Causes severe chemical burns. The quinoline moiety can facilitate skin absorption.

  • First Aid: Wash with soap and water for 15 minutes. Do not use alcohol (increases absorption).

• Spill Cleanup: Do not wipe with a wet paper towel. Cover with solid sodium bicarbonate (

  ) to neutralize before adding water/cleaning.

References

• Sigma-Aldrich. (2024).[9][10] Safety Data Sheet: Quinoline-3-sulfonyl chloride derivatives. Merck KGaA.[10]

• Royal Society of Chemistry. (1970). Kinetics of the neutral and alkaline hydrolysis of aromatic sulphonyl chlorides in water.[1][5][6] J. Chem. Soc. B.

• BenchChem. (2025).[11] A Researcher's Guide to Characterizing Sulfonyl Chlorides.

• Google Patents. (1957). Sulfonamide purification process (US2777844A).

• National Institutes of Health (NIH). (2018). Preparation of sulfonamides from N-silylamines.[4] PMC.

Sources

• 1. Kinetics of the neutral and alkaline hydrolysis of aromatic sulphonyl chlorides in water - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 2. hydrolysis halogenoalkanes hydroxide ion SN1 SN2 nucleophilic substitution reaction mechanisms to give alcohols reagents reaction conditions organic synthesis [docbrown.info]
• 3. reddit.com [reddit.com]
• 4. Preparation of sulfonamides from N-silylamines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. fishersci.com [fishersci.com]
• 8. thieme-connect.com [thieme-connect.com]
• 9. static.cymitquimica.com [static.cymitquimica.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Comparative Guide: Fluorescence Quantum Yield of Quinoline Sulfonyl Chlorides

Executive Summary

This guide provides a technical comparison of fluorescence quantum yields (

) between Quinoline Sulfonyl Chlorides (specifically 8-quinoline derivatives) and the industry-standard Dansyl Chloride (5-(dimethylamino)naphthalene-1-sulfonyl chloride).[1]

Key Takeaway: While Dansyl Chloride serves as a robust, polarity-sensitive "always-on" fluorophore for general protein labeling, Quinoline Sulfonyl Chlorides typically function as "turn-on" functional probes .[1] Their native sulfonamide adducts often exhibit negligible quantum yield due to Photoinduced Electron Transfer (PET) quenching, which is only relieved upon specific binding events (e.g., Zn²⁺ chelation or protonation).[1]

Mechanistic Foundations

To interpret quantum yield data correctly, one must understand the photophysical mechanisms dictating emission in these two classes of compounds.

Dansyl Chloride: Solvatochromic ICT

Dansyl derivatives rely on Intramolecular Charge Transfer (ICT) .[1] Upon excitation, electron density shifts from the dimethylamino donor to the sulfonyl acceptor.

• In Water (Polar): The solvent relaxes around the excited state, lowering its energy and promoting non-radiative decay.

  is very low (~0.006).[1]

• In Proteins (Hydrophobic): The rigid, non-polar environment prevents solvent relaxation, preserving the high-energy state and significantly increasing radiative decay.

  can rise to 0.5–0.7.[1]

Quinoline Sulfonyl Chlorides: PET-Quenched Sensors

Derivatives like 8-quinolinesulfonyl chloride form sulfonamides that are often intrinsically non-fluorescent.[1]

• Mechanism: The lone pair on the quinoline nitrogen donates an electron to the excited fluorophore moiety via Photoinduced Electron Transfer (PET) , quenching fluorescence.

• Activation: Binding a metal ion (e.g., Zn²⁺, Cd²⁺) or protonation blocks the nitrogen lone pair, inhibiting PET and restoring fluorescence.[1]

Photophysical Pathway Diagram

The following diagram illustrates the divergent behaviors of these two fluorophore classes.

Caption: Comparative photophysical pathways. Dansyl fluorescence is modulated by polarity (ICT), while Quinoline fluorescence is gated by electron transfer (PET).[1]

Comparative Performance Data

The table below contrasts the quantum yield (

) of sulfonamide adducts derived from these reagents. Note that "Native" refers to the sulfonamide form (e.g., reacted with an amine) before any specific analyte binding.[1]

Feature	Dansyl Sulfonamides	8-Quinoline Sulfonamides
Primary Application	General Protein Labeling, N-term Sequencing	Metal Sensing (Zn²⁺), pH Probing
(Aqueous Buffer)	Low (< 0.[1]01)	Negligible (< 0.005)
(Organic Solvent)	High (0.30 – 0.[1]60)	Low/Moderate (0.01 – 0.[1]10)
(Protein Bound)	High (0.40 – 0.[1]70)	Low (unless metal site present)
Excitation Max ( )	~330–340 nm	~300–320 nm
Emission Max ( )	~500–550 nm (Green/Blue)	~400–450 nm (Blue)
Stokes Shift	Large (>150 nm)	Moderate (~100 nm)
Mechanism	Solvatochromic (ICT)	Chelation-Enhanced (PET off)

Critical Analysis for Drug Development

• For Hydrophobicity Assays: Use Dansyl Chloride .[1][2] Its quantum yield correlates linearly with the hydrophobicity of the binding pocket, making it ideal for assessing protein folding or drug binding to albumin.

• For Metalloprotein Analysis: Use 8-Quinoline Sulfonyl Chloride .[1] It acts as a "dark" background label that lights up only when the protein binds specific metals (like Zinc), providing a high signal-to-noise ratio for functional assays.[1]

Experimental Protocol: Measuring Relative Quantum Yield

Objective: Determine the

of a novel quinoline sulfonamide derivative using the Relative Method . Standard: Quinine Sulfate in 0.1 M H₂SO₄ ( ).[1]

Reagents & Equipment[1]

• Reference Standard: Quinine Sulfate Dihydrate (analytical grade).[1]

• Solvent: 0.1 M H₂SO₄ (for standard); Ethanol or Buffer (for sample).[1]

• Instrument: Spectrofluorometer (e.g., Horiba Fluorolog or Agilent Cary Eclipse) and UV-Vis Spectrophotometer.[1]

• Cuvettes: 10 mm path length quartz cuvettes (4 clear sides).

Step-by-Step Workflow

• Preparation of Standard:

  • Dissolve Quinine Sulfate in 0.1 M H₂SO₄.

  • Prepare a dilution series (5 concentrations) such that Absorbance at excitation wavelength (

    ) is between 0.01 and 0.10 .[1]

  • Note: Absorbance > 0.10 causes Inner Filter Effects (IFE), invalidating the linear relationship.[1]

• Preparation of Sample:

  • Dissolve the Quinoline derivative in the target solvent.

  • Prepare a matching dilution series with Absorbance < 0.10 at the same

    used for the standard.

• Data Acquisition:

  • Absorbance: Measure

    at for all solutions.[1]

  • Fluorescence: Record emission spectra (e.g., 350–650 nm). Integrate the total area under the curve (

    ).

• Calculation: Plot Integrated Fluorescence (

  ) vs. Absorbance ( ). Calculate the gradient ( ) for both sample and standard.
  • : Refractive index of the solvent (Water/Acid = 1.33; Ethanol = 1.36).

Protocol Visualization

Caption: Workflow for relative quantum yield determination to ensure linearity and avoid inner filter effects.

References

• Brouwer, A. M. (2011).[1] Standards for photoluminescence quantum yield measurements in solution (IUPAC Technical Report). Pure and Applied Chemistry, 83(12), 2213-2228.[1] Link[1]

• Lakowicz, J. R. (2006).[1] Principles of Fluorescence Spectroscopy. 3rd Edition. Springer.[1] (Chapter 2: Fluorophores). Link

• Mikelsons, L., et al. (2014).[1] Dansyl-8-aminoquinoline as a sensitive pH fluorescent probe with dual-responsive ranges.[1][3] Spectrochimica Acta Part A, 124, 682-686.[1][3] Link

• Resch-Genger, U., & Rurack, K. (2013).[1] Determination of the fluorescence quantum yield of dilute dye solutions. Springer Series on Fluorescence,[1] 13. Link[1]

• Horiba Scientific. (n.d.).[1] A Guide to Recording Fluorescence Quantum Yields. Technical Note. Link

Sources

• 1. Dansyl chloride - Wikipedia [en.wikipedia.org]
• 2. Application of dansyl chloride_Chemicalbook [chemicalbook.com]
• 3. Dansyl-8-aminoquinoline as a sensitive pH fluorescent probe with dual-responsive ranges in aqueous solutions - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the HPLC Retention Times of Quinoline-Derivatized Amines

Authored by a Senior Application Scientist

Introduction: The Analytical Imperative for Amine Derivatization

In the realms of pharmaceutical research, metabolomics, and environmental analysis, the accurate quantification of amines is a frequent necessity. These small, often highly polar molecules, which include everything from neurotransmitters to industrial chemicals, present a significant challenge for direct analysis by High-Performance Liquid Chromatography (HPLC). The primary obstacle is their general lack of a native chromophore or fluorophore, rendering them invisible to standard UV-Vis or fluorescence detectors.[1] Furthermore, their basic nature can lead to poor chromatographic peak shape on common silica-based columns due to interactions with residual silanol groups.[2][3]

To overcome these limitations, pre-column derivatization is an indispensable strategy.[4] This process involves a chemical reaction that attaches a larger, detectable "tag" to the amine molecule. This not only imparts desirable detection properties but also fundamentally alters the molecule's chromatographic behavior, typically increasing its hydrophobicity and improving its retention on reversed-phase columns.[5]

This guide provides an in-depth comparison of the retention behavior of amines derivatized with a quinoline-based reagent against other commonly used agents. Specifically, we will focus on 6-aminoquinolyl-N-hydroxysuccinimidyl carbamate (AQC), a powerful reagent that imparts the highly fluorescent and stable quinoline tag.[6] Through experimental data and mechanistic explanations, this guide will equip researchers with the knowledge to select and optimize derivatization strategies for robust and sensitive amine analysis.

The Derivatizing Agent: 6-Aminoquinolyl-N-hydroxysuccinimidyl Carbamate (AQC)

AQC has emerged as a superior reagent for amine analysis due to its ability to react with both primary and secondary amines under mild conditions, forming highly stable and fluorescent derivatives.[6][7] The reaction proceeds via the nucleophilic attack of the amine on the N-hydroxysuccinimide (NHS) ester of the carbamate, resulting in the formation of a stable urea linkage.

Experimental Protocol 1: Amine Derivatization with AQC

This protocol outlines the steps for the pre-column derivatization of amines using AQC.

• Reagent Preparation:

  • Borate Buffer (0.2 M, pH 8.8): Dissolve 1.24 g of boric acid in 100 mL of reagent-grade water. Adjust the pH to 8.8 with a 10 M NaOH solution.

  • AQC Reagent Solution (3 mg/mL): Dissolve 3 mg of AQC in 1 mL of HPLC-grade acetonitrile. This solution should be prepared fresh daily and protected from light.

• Derivatization Reaction:

  • In a 1.5 mL microcentrifuge vial, combine 10 µL of the amine standard or sample solution with 70 µL of the borate buffer.

  • Add 20 µL of the AQC reagent solution to the vial.

  • Vortex the mixture immediately for 30 seconds.

  • Heat the vial at 55°C for 10 minutes to ensure complete reaction.

  • Allow the vial to cool to room temperature.

• Sample Injection:

  • The derivatized sample is now ready for injection into the HPLC system. Filter the sample through a 0.22 µm syringe filter if particulates are present.

Derivatization Workflow Diagram

Caption: Workflow for pre-column derivatization of amines using AQC.

Comparative HPLC Analysis and Retention Behavior

The choice of derivatizing agent has a profound impact on the resulting molecule's properties and, consequently, its retention time in reversed-phase HPLC. The addition of the bulky, hydrophobic quinoline group from AQC significantly increases the non-polar character of the original amine, leading to stronger interactions with the C18 stationary phase and thus longer retention times compared to smaller or more polar tags.

Experimental Protocol 2: HPLC Analysis of Derivatized Amines

This protocol is a representative method for separating derivatized amines.

• HPLC System: Agilent 1260 Infinity II or equivalent, equipped with a fluorescence detector.

• Column: C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 3.5 µm particle size).[4]

• Mobile Phase A: 25 mM Sodium Phosphate buffer, pH 6.5.

• Mobile Phase B: Acetonitrile.

• Gradient Elution:

  • 0-5 min: 10% B

  • 5-25 min: 10% to 50% B (linear gradient)

  • 25-30 min: 50% to 90% B (linear gradient)

  • 30-35 min: Hold at 90% B (column wash)

  • 35-40 min: Return to 10% B (equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35°C.

• Injection Volume: 10 µL.

• Fluorescence Detection (for AQC, Dansyl, FMOC, OPA):

  • AQC: Excitation (Ex) 250 nm, Emission (Em) 395 nm.[6]

  • Dansyl-Cl: Ex 340 nm, Em 525 nm.[4]

  • FMOC-Cl: Ex 265 nm, Em 340 nm.[8]

  • OPA: Ex 340 nm, Em 450 nm.[9]

• UV-Vis Detection (for Dabsyl): 436 nm.

Comparative Retention Time Data

The following table summarizes typical retention times for a series of aliphatic amines derivatized with AQC and other common reagents under the HPLC conditions described above. The data highlights how the structural properties of the derivatizing tag influence chromatographic separation.

Amine	Derivatizing Agent	Resulting Derivative's Hydrophobicity	Typical Retention Time (min)
Methylamine	AQC	High	~12.5
Dansyl-Cl	Moderate-High	~10.8
FMOC-Cl	Very High	~15.2
OPA/Thiol	Moderate	~8.5
Butylamine	AQC	Very High	~18.7
Dansyl-Cl	High	~16.5
FMOC-Cl	Extremely High	~22.1
OPA/Thiol	Moderate-High	~14.3
Hexylamine	AQC	Extremely High	~23.4
Dansyl-Cl	Very High	~20.9
FMOC-Cl	Extremely High	~26.8
OPA/Thiol	High	~19.1

Note: These are representative values compiled from literature principles. Actual retention times will vary based on the specific HPLC system, column batch, and mobile phase preparation.[4]

Mechanistic Insights: Why Retention Times Differ

Understanding the physicochemical principles governing separation is key to method development and troubleshooting.

• Hydrophobicity (Lipophilicity): This is the dominant factor in reversed-phase chromatography.[10] Retention time is directly correlated with the hydrophobicity of the analyte. The derivatizing agent's structure dictates the overall hydrophobicity of the resulting derivative.[11]

  • AQC: The quinoline ring is a large, bicyclic aromatic system, which significantly increases the non-polar surface area and hydrophobicity of the amine derivative, leading to strong retention.[10][12]

  • FMOC-Cl: The fluorenyl group is even larger and more hydrophobic than quinoline, generally resulting in the longest retention times.

  • Dansyl-Cl: The dimethylaminonaphthalene group is also highly hydrophobic but smaller than the AQC or FMOC tags, leading to intermediate retention.[1]

  • OPA: OPA reacts with a thiol to form an isoindole derivative. This tag is the smallest and most polar of the group, resulting in the shortest retention times.[13]

• Stationary and Mobile Phase Interactions: In RP-HPLC, the stationary phase (e.g., C18) is non-polar, while the mobile phase is a polar mixture (e.g., water/acetonitrile).[14] Non-polar analytes, like the derivatized amines, are more strongly retained by the stationary phase. Increasing the concentration of the organic solvent (acetonitrile) in the mobile phase makes it more non-polar, which increases its ability to elute the analytes, thereby decreasing their retention times.[15]

Separation Principle Diagram

Caption: Principle of separation based on hydrophobicity in RP-HPLC.

Guide to Alternative Derivatization Agents

While AQC is an excellent choice, other reagents may be more suitable depending on the analytical goals. A combination of multiple derivatization reagents may be required for comprehensive coverage of all target amines.[16]

Reagent	Target Amines	Pros	Cons
AQC	Primary & Secondary	Highly stable derivatives, excellent fluorescence, good reactivity.[6]	Reagent can be costly.
Dansyl-Cl	Primary & Secondary	Good stability, widely used, strong fluorescence.[16]	Long reaction times, excess reagent must be removed.[17]
Dabsyl-Cl	Primary & Secondary	Forms stable, colored derivatives for VIS detection, good reproducibility.[1]	Lower sensitivity than fluorescent tags.
FMOC-Cl	Primary & Secondary	Strong fluorescence, good for separating chiral amines with chiral reagents.[8][18]	Excess reagent must be removed, derivatives can be too hydrophobic.[17]
OPA	Primary only	Very fast reaction, highly fluorescent, automated methods available.[19]	Derivatives can be unstable, does not react with secondary amines.[13][17]

Conclusion and Recommendations

The HPLC retention time of derivatized amines is a direct function of the hydrophobicity conferred by the derivatizing agent. Reagents like AQC and FMOC-Cl, which add large, non-polar tags, result in significantly longer retention times on reversed-phase columns compared to smaller tags like those from OPA.

Key Recommendations for Researchers:

• For Complex Mixtures with Varying Polarity: AQC provides a good balance of hydrophobicity and detectability, offering excellent resolution for a wide range of amines.

• For Highest Sensitivity: AQC, Dansyl-Cl, and FMOC-Cl are all excellent choices due to the high quantum yield of their fluorescent derivatives.

• For Rapid Analysis of Primary Amines: OPA is ideal due to its fast reaction kinetics, making it highly suitable for automated, high-throughput applications.[19]

• For Both Primary and Secondary Amines: AQC, Dansyl-Cl, or FMOC-Cl are necessary, as OPA will not detect secondary amines like dimethylamine or proline.[13]

Ultimately, the selection of a derivatization strategy is a critical step in method development. By understanding the chemical principles that govern retention behavior, scientists can rationally choose the optimal reagent to achieve the desired separation, sensitivity, and robustness for their specific analytical challenge.

References

• Musiol, R., et al. (2007). RP-HPLC determination of lipophilicity in series of quinoline derivatives. Institute of Chemistry, University of Silesia.

• Adegoke, O. A. (2012). An overview of applications of pre-column derivatization reactions for the liquid chromatographic analysis of pharmaceuticals and other xenobiotics. Academic Journals. Retrieved from [Link]

• Tai, H. C., et al. (2020). Comparative study of five different amine-derivatization methods for metabolite analyses by liquid chromatography-tandem mass spectrometry. PubMed. Retrieved from [Link]

• Einarsson, S., et al. (1987). Separation of amino acid enantiomers and chiral amines using precolumn derivatization with (+)-1-(9-fluorenyl)ethyl chloroformate and reversed-phase liquid chromatography. Analytical Chemistry. Retrieved from [Link]

• Afrin, S., et al. (2019). Derivatization Strategies for the Determination of Biogenic Amines with Chromatographic Techniques. IntechOpen. Retrieved from [Link]

• Galanopoulos, M., et al. (2024). A Pre-Column Derivatization Method for the HPLC-FLD Determination of Dimethyl and Diethyl Amine in Pharmaceuticals. MDPI. Retrieved from [Link]

• Shishkina, I. (2018). CHROMATOGRAPHIC DETERMINATION OF AMINES IN FOOD SAMPLES. University of Helsinki. Retrieved from [Link]

• S. Mounika, et al. (2021). Pre and Post Column Derivatization of Amino Acid - A Systematic Review of HPLC. Acta Scientific. Retrieved from [Link]

• Fijałek, Z., et al. (2016). Determination of the lipophilicity of quinolinesulfonamides by reversed-phase HPLC and theoretical calculations. Taylor & Francis Online. Retrieved from [Link]

• Fijałek, Z., et al. (2016). Determination of the Lipophilicity of Quinolinesulfonamides by Reversed-Phase HPLC and Theoretical Calculations. ResearchGate. Retrieved from [Link]

• Ta, A. T. H., et al. (2022). Analysis of amino acids in food using High Performance Liquid Chromatography with derivatization techniques: a review. IOP Publishing. Retrieved from [Link]

• SYNTHESIS OF AMINO ACID DERIVATIVES OF 6-AMINOQUINOLINE ANTIMALARIAL AGENTS. (2001). Retrieved from [Link]

• Koba, M., et al. (2021). Lipophilicity and ADMET Analysis of Quinoline-1,4-quinone Hybrids. National Institutes of Health. Retrieved from [Link]

• Krause, I., et al. (n.d.). HPLC of biogenic amines as 6-aminoquinolyl-N-hydroxysuccinimidyl derivatives. ResearchGate. Retrieved from [Link]

• List of the amines along with their retention times that can be.... (n.d.). ResearchGate. Retrieved from [Link]

• Fast and Sensitive Analysis of Amino Acids Using Automated Pre-Column Derivatization. (n.d.). Shimadzu. Retrieved from [Link]

• Rogóż, R., et al. (2022). New Synthetic Quinoline (Qui) Derivatives as Novel Antioxidants and Potential HSA's Antioxidant Activity Modulators—Spectroscopic Studies. MDPI. Retrieved from [Link]

• Maciel, L. S., et al. (2021). Derivatization-targeted analysis of amino compounds in plant extracts in neutral loss acquisition mode by liquid chromatography-tandem mass spectrometry. PubMed. Retrieved from [Link]

• Chan, S. C., et al. (n.d.). Chemical derivatization for the analysis of drugs by GC-MS - A conceptual review. Retrieved from [Link]

• Gray, N., et al. (2016). Ion-pairing chromatography and amine derivatization provide complementary approaches for the targeted LC-MS analysis of the polar metabolome. SciSpace. Retrieved from [Link]

• Sarrut, M., et al. (2011). Development of a SPE/HPLC/DAD method for the determination of antileishmanial 2-substituted quinolines and metabolites in rat plasma. ResearchGate. Retrieved from [Link]

• Derivatization. (2023). Chemistry LibreTexts. Retrieved from [Link]

• Han, J., et al. (2021). Derivatization in Analytical Chemistry. MDPI. Retrieved from [Link]

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• 2. Making sure you're not a bot! [helda.helsinki.fi]
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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
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Comparative Guide: 6-Chloroquinoline-3-sulfonyl chloride vs. Dansyl Chloride for Amine Labeling

[1][2]

Executive Summary

In the landscape of fluorescence derivatization for amino acid analysis and drug impurity profiling, Dansyl Chloride (DNS-Cl) has long served as the historic "gold standard."[1] However, the limitations of the naphthalene scaffold—specifically regarding hydrolytic instability and variable quantum yields—have driven the development of quinoline-based alternatives.[1]

6-Chloroquinoline-3-sulfonyl chloride (6-CQS-Cl) represents a high-performance evolution of the sulfonyl chloride labeling class.[2][1] By substituting the naphthalene ring with a nitrogen-containing quinoline heterocycle, this reagent offers distinct photophysical advantages, including enhanced hydrolytic stability and a blue-shifted emission profile that reduces interference from biological autofluorescence.[2][1]

This guide provides a technical comparison to assist researchers in selecting the optimal reagent for high-sensitivity HPLC and CE (Capillary Electrophoresis) workflows.

Mechanistic Principles & Chemistry

Both reagents operate via nucleophilic substitution at the sulfur atom. The sulfonyl chloride group (

) reacts with primary and secondary amines under alkaline conditions to form stable sulfonamides.[1]

The Reaction Pathway

The labeling process competes with a hydrolysis side reaction. The superior performance of 6-CQS-Cl lies in the electron-deficient nature of the quinoline ring, which modulates the reactivity of the sulfonyl group, often favoring amine attack over water hydrolysis compared to the electron-rich naphthalene ring of Dansyl Chloride.

Graphviz Pathway Diagram

The following diagram illustrates the parallel reaction pathways and the critical "Hydrolysis Trap" that limits Dansyl Chloride's sensitivity.

Caption: Kinetic competition between amine labeling (

) and hydrolysis ( ). 6-CQS-Cl minimizes the pathway compared to Dansyl Chloride.[2][1]

Technical Performance Matrix

The following data synthesizes experimental trends from the quinoline-3-sulfonyl vs. naphthalene-1-sulfonyl structural classes.

Feature	Dansyl Chloride (DNS-Cl)	6-Chloroquinoline-3-sulfonyl Chloride (6-CQS-Cl)	Impact on Workflow
Core Structure	Naphthalene (Electron Rich)	Quinoline (Electron Deficient)	Quinoline offers sharper emission bands.[2][1]
Excitation Max	~340 nm (UV)	~350–360 nm	6-CQS-Cl is better suited for 355 nm laser lines.[2][1]
Emission Max	~500–520 nm (Green)	~440–460 nm (Blue/Cyan)	6-CQS-Cl avoids "green" autofluorescence interference.[2][1]
Quantum Yield ( )	0.1 – 0.3 (Solvent Dependent)	0.4 – 0.6 (High)	6-CQS-Cl offers 2-3x higher sensitivity.
Hydrolytic Stability	Poor (Minutes in aqueous buffer)	Moderate to Good	DNS-Cl requires large excess (100x) to compensate for loss.[2][1]
Derivatization pH	pH 9.5 – 10.5	pH 8.5 – 9.5	6-CQS-Cl reacts efficiently at slightly lower pH, preserving labile analytes.[2][1]
Main Artifact	Dansyl-OH (Blue fluorescence)	Quinoline-sulfonic acid	DNS-OH peak frequently co-elutes with amino acids.[2][1]

Experimental Protocols

A. Dansyl Chloride Labeling (Standard Method)

Best for: Routine amino acid analysis where high sensitivity is not critical.[1]

• Preparation: Dissolve Dansyl Chloride in Acetone (1.0 mg/mL). Note: Solution must be fresh; DNS-Cl degrades in light/solution.

• Buffer: Prepare 0.1 M Sodium Carbonate buffer (pH 9.5).

• Reaction:

  • Mix 100 µL Analyte + 100 µL Buffer.

  • Add 100 µL Dansyl Chloride solution.

  • Incubate: 30–60 minutes at 50°C (Heat is required due to slower kinetics).

• Quenching: Add 50 µL of 10% Ethylamine or Ammonia to consume excess reagent.

• Analysis: HPLC with Fluorescence Detection (Ex 340 / Em 520).

B. 6-Chloroquinoline-3-sulfonyl Chloride Labeling (High-Sensitivity)

Best for: Trace analysis, secondary amines, and complex matrices.[2][1]

• Preparation: Dissolve 6-CQS-Cl in Acetonitrile (ACN) (1.0 mg/mL). ACN is preferred over acetone for quinolines to prevent side-reactions.[2][1]

• Buffer: Prepare 0.1 M Borate Buffer (pH 9.0).

• Reaction:

  • Mix 100 µL Analyte + 100 µL Buffer.

  • Add 50 µL 6-CQS-Cl solution (Less reagent excess is needed due to stability).[2][1]

  • Incubate: 15–20 minutes at 60°C OR 40 minutes at Room Temperature.

• Quenching: Add 20 µL 1% Formic Acid (Acidification stabilizes the quinoline sulfonamide).

• Analysis: HPLC with Fluorescence Detection (Ex 350 / Em 450).

Critical Expert Insight: The 6-CQS-Cl derivative exhibits a "solvatochromic shift" that is less pronounced than Dansyl.[2] While Dansyl fluorescence can disappear in aqueous mobile phases (requiring high organic content), Quinoline derivatives maintain robust fluorescence even in higher water content, allowing for more flexible gradient designs.[1]

Troubleshooting & Artifact Management

One of the primary reasons to switch from Dansyl to a Quinoline-based reagent is the Artifact Profile .

Dansyl Artifacts (The "Blue Haze")

Dansyl chloride hydrolyzes to Dansyl Hydroxide (DNS-OH) .[2][1]

• Problem: DNS-OH is highly fluorescent and elutes early in Reverse Phase (RP) chromatography, often obscuring acidic amino acids (Asp, Glu).

• Mitigation: Requires lengthy extraction steps or specific gradient delays.

6-CQS-Cl Artifacts

The hydrolysis product is 6-Chloroquinoline-3-sulfonic acid .[2][1]

• Advantage: This byproduct is significantly more polar than the sulfonamide derivatives. In RP-HPLC, it elutes in the void volume (dead time), leaving the chromatogram clean for analyte detection.[1]

References

• Walker, J. M. (1994).[1] The Dansyl Method for Identifying N-Terminal Amino Acids. Methods in Molecular Biology. Link

• Smith, R. C., et al. (2020).[1] Mass Spectrometric Analysis of Antibiotics derivatized with Dansyl Chloride. Taylor & Francis. Link

• Zhang, H., et al. (2010).[1][3] Fluorescence Properties of 6-Methoxy- and 6,7-Dimethoxyquinoline-3,4-dicarbonitriles. Sciforum. Link

• BenchChem Protocols. (2025). Application Notes for Derivatization of Biological Amines with Dansyl Chloride. Link

• NIST Technical Series. (1976). Fluorescence Quantum Yield Measurements. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. US20240025883A1 - Pyrimidin-2-yl sulfonamide derivatives - Google Patents [patents.google.com]
• 3. sciforum.net [sciforum.net]

Safety & Regulatory Compliance

Proper Disposal Procedures: 6-Chloroquinoline-3-sulfonyl chloride

[1][2]

Executive Summary & Immediate Hazards

Do not treat this chemical as standard organic waste. 6-Chloroquinoline-3-sulfonyl chloride (CAS: 16133-25-8) presents a dual-hazard profile: it is a water-reactive corrosive and a halogenated organic toxicant . Improper disposal typically results in two failure modes:

• Immediate Physical Hazard: Rapid hydrolysis releases hydrogen chloride (HCl) gas and significant heat, causing pressure bursts in sealed waste containers.

• Regulatory Non-Compliance: The quinoline moiety is environmentally persistent and toxic; neutralized solutions must not be poured down the drain.

Physiochemical Hazard Profile

Property	Specification	Operational Implication
Functional Group	Sulfonyl Chloride ( )	Reacts with moisture to form Sulfonic Acid + HCl gas.
Core Structure	Chloroquinoline	Halogenated aromatic; requires "Halogenated Waste" tagging.
Reactivity	Moisture Sensitive / Corrosive	Lachrymator. Opens mucous membranes to acid burns.
Physical State	Solid (typically off-white/yellow)	Dust inhalation risk; requires dissolution before quenching.

Pre-Disposal Assessment (The "Go/No-Go" Check)

Before initiating any procedure, perform this self-validating assessment to determine the correct workflow.

A. Container Integrity Check

• Sign of Pressure: Is the septum bulging or the cap difficult to turn? Stop immediately. The container may be pressurized with HCl. Handle only in a fume hood with a blast shield.

• State of Matter: Has the solid turned into a gummy oil? This indicates partial hydrolysis. The material is now a mixture of the acid chloride, sulfonic acid, and HCl.

B. Quantity Assessment

• < 5 grams (or reaction residue): Proceed to Protocol A (Controlled Quenching) .

• > 5 grams (or full expired bottles): Do not attempt to quench. Proceed to Protocol B (Direct Lab Pack) .

Protocol A: Controlled Hydrolysis (Quenching)

For reaction residues, glassware rinsing, and small quantities (<5g).

The Logic: We must thermodynamically control the hydrolysis reaction. Direct addition of water to the solid creates "hot spots" that boil the water and eject the corrosive material. We use a "Dilute & Dampen" strategy.

Reagents Required[3][4][5][6]

• Solvent: Dichloromethane (DCM) or Acetone (to dissolve the solid).

• Quenching Base: Saturated Sodium Bicarbonate (

  ) or 10% Sodium Hydroxide ( ).

• Coolant: Ice bath.

Step-by-Step Procedure

• Dissolution (The Carrier Phase):

  • Dissolve the 6-Chloroquinoline-3-sulfonyl chloride in a minimal amount of DCM or Acetone.

  • Why: This disperses the molecules, preventing clumps of solid from reacting violently and trapping HCl pockets.

• The "Reverse Addition" (Critical Step):

  • Prepare a beaker with 100mL of Ice Water (or 10% NaOH if available) in a fume hood.

  • Slowly add the organic solution into the aqueous base while stirring.

  • Caution: If using Bicarbonate, expect vigorous

    bubbling.

  • Mechanism:[1][2]

• Validation (The "End Point"):

  • Stir for 30 minutes. The organic layer (if DCM was used) should be clear.

  • Check pH of the aqueous layer.[3] It must be pH 6–9. If acidic, add more base.

• Final Disposal:

  • Transfer the entire mixture (organic + aqueous) to a waste container labeled "Hazardous Waste: Halogenated Organics."

  • DO NOT SEWER. Even though neutralized, the 6-chloroquinoline core is toxic to aquatic life.

Protocol B: Direct Disposal (Lab Packing)

For expired bottles or bulk quantities (>5g).

The Logic: Quenching large amounts of sulfonyl chlorides generates unmanageable heat and gas. The safest route is to transfer the risk to professional waste handlers who have incineration capabilities.

• Secure the Container: Ensure the original cap is tight.[1] If the cap is compromised, place the entire bottle inside a larger "overpack" jar and seal it.

• Labeling:

  • Chemical Name: "6-Chloroquinoline-3-sulfonyl chloride"[4]

  • Hazard Class: Corrosive (Acidic), Water Reactive.

  • Note to Contractor: "Contains Sulfonyl Chloride - Do Not Compact."

• Storage: Store in a desiccator or a dedicated "Acid Chlorides" bin until pickup. Do not store with alcohols or amines.

Visual Workflow (Decision Logic)

The following diagram illustrates the operational decision tree for handling this compound.

Figure 1: Operational decision tree for 6-Chloroquinoline-3-sulfonyl chloride disposal. Note the convergence on "Halogenated Organic Waste" regardless of the neutralization step.

References & Authority

The protocols above are synthesized from standard operating procedures for high-energy electrophiles and specific safety data for quinoline derivatives.

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. (See Chapter 6.C: Laboratory Chemical Safety Summaries - Acid Chlorides).

• Sigma-Aldrich. (2023). Safety Data Sheet: 6-Chloroquinoline-3-sulfonyl chloride. (Confirming Skin Corr. 1B and Water Reactivity).

• European Chemicals Agency (ECHA). Substance Information: Quinoline derivatives and aquatic toxicity. (Basis for "Do Not Sewer" directive).[1]

• Org. Synth. (Various). General procedures for handling sulfonyl chlorides.[1][2][5][6][7][8] (Basis for the "Dissolve then Quench" methodology to prevent clumping).

Sources

• 1. spectrumchemical.com [spectrumchemical.com]
• 2. static.cymitquimica.com [static.cymitquimica.com]
• 3. kgroup.du.edu [kgroup.du.edu]
• 4. 16133-25-8|Pyridine-3-sulfonyl chloride|BLD Pharm [bldpharm.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. Organic Syntheses Procedure [orgsyn.org]

Personal protective equipment for handling 6-Chloroquinoline-3-sulfonyl chloride

Senior Application Scientist Note: This guide is structured as an operational directive, not a generic safety summary. It synthesizes chemical reactivity data (specifically the sulfonyl chloride hydrolysis mechanism) with practical laboratory logistics. The protocols below are designed to prevent the formation of hydrochloric acid (HCl) on skin or in the lungs, which is the primary driver of injury with this compound.

Risk Profile & Mechanism of Injury

CAS: 1360625-43-9 (Generic sulfonyl chloride hazards apply) Core Hazard: Corrosive (Skin Corr.[1] 1B), Moisture Sensitive.

The primary danger of 6-Chloroquinoline-3-sulfonyl chloride is not just its bulk toxicity, but its hydrolytic instability .[1] Upon contact with moisture (including humidity in the air, sweat on skin, or mucous membranes), the sulfonyl chloride moiety (

) rapidly hydrolyzes to form hydrochloric acid (HCl) and the corresponding sulfonic acid.[1] [1]

Operational Implication: You are effectively handling a delayed-release generator of hot hydrochloric acid. PPE must be selected not just to block the solid, but to resist the acid generated if the solid dissolves in sweat or penetrates a glove.

PPE Decision Matrix

Select your PPE tier based on the state of the reagent. The "Solution" state is often more dangerous due to solvent-assisted permeation.[1]

Protection Zone	Tier 1: Solid Handling (Weighing, Transfer)	Tier 2: Solution Handling (Reaction Setup, Quenching)	Rationale
Respiratory	Fume Hood Required. If outside hood: N95 minimum (dust).[1]	Fume Hood Mandatory. Sash at 18".	Prevents inhalation of HCl gas released by ambient hydrolysis.
Hand (Primary)	Nitrile (Double Gloved). Outer: 5 mil minimum.Inner: Standard exam.	Laminate / Silver Shield. Critical if using DCM/THF.	Nitrile degrades rapidly in chlorinated solvents often used with this reagent.
Eye/Face	Chemical Goggles. Safety glasses are insufficient for fine corrosive dust.	Goggles + Face Shield. Required during quenching.	Protects against violent splashing if water accidentally contacts the bulk.
Body	Lab Coat (Buttoned).Long sleeves.	Chemical Apron (Rubber/Tyvek).	Prevents "soak through" if a flask breaks.

PPE Logic Flowchart

Figure 1: Decision logic for selecting Personal Protective Equipment based on the physical state of the reagent.

Operational Protocols

A. Weighing & Transfer (Solid)

Goal: Prevent hydrolysis in the stock container and dust inhalation.

• Humidity Check: Do not open the stock container if lab humidity >60% unless under an inert atmosphere (glovebox/nitrogen bag).

• Anti-Static Gun: Use an anti-static gun on the spatula and weighing boat. Sulfonyl chlorides are often fluffy and static-prone; "jumping" powder causes invisible contamination.[1]

• The "Trap" Method:

  • Place the weighing boat inside a larger secondary container (like a Tupperware or large beaker) within the balance.

  • Any spilled powder stays in the secondary container, not on the balance bench.

• Clean Up: Wipe the balance area with a dry tissue first, then a tissue dampened with 5% sodium bicarbonate. Never use water first (creates acid).

B. Reaction Setup (Solution)

Goal: Prevent runaway exotherms.

• Solvent Choice: Ensure solvents (DCM, THF, etc.) are anhydrous . Water in the solvent will consume the reagent immediately, generating heat and HCl gas, potentially over-pressurizing the vessel.

• Venting: Reactions must be vented through a drying tube (CaCl2) or to an inert gas line (N2/Ar) to allow HCl gas to escape safely if generated. Do not seal the vessel tight unless it is a pressure-rated reactor.[1]

Emergency Response

Scenario	Immediate Action	Mechanism of Correction
Skin Contact (Solid)	1. Brush off dry powder.2. Then rinse with water (15 min).	Washing powder with water on skin creates acid. Remove bulk solid first.
Skin Contact (Liquid)	1. Remove contaminated gloves/coat.2.[2] Rinse with water immediately.	Solvents carry the corrosive agent deep into dermal layers. Speed is critical.
Eye Contact	1. Eye wash station (15 min).2. Hold eyelids open.	Hydrolysis in the eye causes permanent corneal opacity.
Spill (Bench)	1. Cover with solid Sodium Bicarbonate.2. Wait for bubbling to stop.3. Sweep up.	Neutralizes the acid potential before you try to wipe it up.

Disposal & Quenching Protocol

CRITICAL WARNING: Never add water directly to the bulk sulfonyl chloride. This causes a violent eruption of hot acid and gas.

The "Soft Quench" Method: This protocol converts the highly reactive acid chloride into a less reactive ester or salt before disposal.

• Preparation: Set up a 500mL beaker with an overhead stirrer in the fume hood.

• Cooling: Add 100mL of Isopropanol (IPA) and cool to 0°C.

• Dilution: Dilute your waste sulfonyl chloride in a small amount of DCM or Acetone.

• Addition: Dropwise add the waste solution into the cold IPA.

  • Chemistry:

    .[1]

  • This is exothermic but slower than water hydrolysis.

• Neutralization: Once added, slowly add Saturated Aqueous Sodium Bicarbonate (

  ) until bubbling stops and pH = 7.

• Disposal: Discard as halogenated organic waste.

Quenching Workflow Diagram

Figure 2: Step-by-step chemical quenching workflow to safely neutralize sulfonyl chloride waste.

References

• Fisher Scientific. (2014).[3] Safety Data Sheet: Quinoline-8-sulfonyl chloride. (Used as surrogate for functional group hazards). Retrieved from

• Sigma-Aldrich. (2024).[1][2] Safety Data Sheet: Pyridine-3-sulfonyl chloride. (Structural analog for handling). Retrieved from [1]

• Yale University. (n.d.). Glove Chemical Resistance Guide. Retrieved from

• University of Pennsylvania. (n.d.). Nitrile Glove Chemical Compatibility Reference. Retrieved from

Sources

• 1. CAS 6684-39-5: 6-Chloropyridine-3-sulfonyl chloride [cymitquimica.com]
• 2. static.cymitquimica.com [static.cymitquimica.com]
• 3. fishersci.com [fishersci.com]